1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

• CAS: 1185179-22-9

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a structural analog of γ-aminobutyric acid (GABA). While direct research on this specific compound is limited, its structural similarity to gabapentinoids, a class of drugs known for their efficacy in treating neuropathic pain and epilepsy, provides a strong basis for its postulated mechanism of action.[1][2] This guide synthesizes the current understanding of gabapentinoid pharmacology to propose a detailed mechanistic framework for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride. The primary hypothesis is that this compound acts as a high-affinity ligand for the α2δ-1 subunit of presynaptic, voltage-gated calcium channels (VGCCs).[3][4] This interaction is believed to reduce calcium influx at nerve terminals, thereby decreasing the release of excitatory neurotransmitters like glutamate and substance P.[4] This guide will explore this primary mechanism, consider secondary possibilities including interactions with NMDA receptors, and provide detailed experimental protocols to validate these hypotheses.

Introduction: Chemical Structure and Therapeutic Context

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride belongs to the family of GABA analogs.[1] Unlike GABA itself, gabapentinoids like gabapentin and pregabalin do not exert their effects through direct interaction with GABA receptors.[4][5] Instead, their therapeutic utility stems from their unique ability to modulate neuronal excitability through a distinct target.[4] Given that nerve injury can lead to an upregulation of the α2δ-1 subunit in the dorsal root ganglion and spinal dorsal horn, this target is of significant interest for conditions like neuropathic pain.[6] The structural features of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, particularly the cyclohexyl and piperidine rings, suggest it may have a unique binding affinity and pharmacological profile compared to other gabapentinoids.

Primary Postulated Mechanism of Action: Modulation of Voltage-Gated Calcium Channels (VGCCs)

The most well-established mechanism for gabapentinoids involves their selective binding to the α2δ auxiliary subunit of VGCCs, with a particular affinity for the α2δ-1 and α2δ-2 isoforms.[2][3]

2.1. The α2δ-1 Subunit as a High-Affinity Target

Voltage-gated calcium channels are multisubunit protein complexes that mediate calcium influx in response to membrane depolarization.[7][8] This calcium influx is a critical step in triggering the release of neurotransmitters from presynaptic terminals.[7][9] The α2δ-1 subunit plays a crucial role in the trafficking and functional expression of the pore-forming α1 subunit of the VGCC at the presynaptic membrane.[6][10] In pathological states such as neuropathic pain, the expression of the α2δ-1 subunit is significantly upregulated in sensory neurons, contributing to neuronal hypersensitivity.[6][10][11] It is hypothesized that 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride binds with high affinity to this α2δ-1 subunit.[3][4] This interaction is thought to induce a conformational change in the subunit, which in turn reduces the trafficking of the VGCC to the presynaptic membrane and/or decreases the channel's opening probability.

2.2. Downstream Effects: Reduction of Neurotransmitter Release

By binding to the α2δ-1 subunit and modulating VGCC function, the ultimate effect is a reduction in the influx of calcium into the presynaptic neuron upon arrival of an action potential.[4] This decrease in intracellular calcium concentration directly impairs the fusion of synaptic vesicles containing excitatory neurotransmitters with the presynaptic membrane.[7] Consequently, there is a diminished release of key neurotransmitters, such as glutamate and substance P, into the synaptic cleft.[4] This reduction in excitatory signaling is believed to be the primary mechanism underlying the analgesic and anticonvulsant effects of gabapentinoids.[3][12]

Visualizing the Primary Mechanism

Caption: Proposed mechanism of 1-Cyclohexylpiperidine-3-carboxylic acid HCl.

Secondary and Emerging Mechanisms of Action

While the interaction with the α2δ-1 subunit is the most accepted mechanism, emerging research suggests that the pharmacology of related compounds may be more complex.

3.1. Modulation of the NMDA Receptor Complex

Recent studies have indicated a physical and functional interaction between the α2δ-1 subunit and the N-methyl-D-aspartate (NMDA) receptor.[10][13] The α2δ-1 subunit can form a complex with the NMDA receptor, promoting its trafficking to the synapse and enhancing its activity.[10] This is particularly relevant in neuropathic pain, where NMDA receptor hyperactivity plays a crucial role.[13] By binding to α2δ-1, it is plausible that 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride could disrupt the formation or function of the α2δ-1-NMDA receptor complex.[13] This would lead to a reduction in NMDA receptor-mediated excitotoxicity and synaptic plasticity, offering a complementary mechanism for its analgesic effects.

Experimental Protocols for Mechanistic Validation

To rigorously test the postulated mechanism of action, a series of well-defined experiments are necessary.

4.1. Radioligand Binding Assay for α2δ-1 Affinity

This assay directly quantifies the binding affinity of the test compound for the α2δ-1 subunit.

• Objective: To determine the equilibrium dissociation constant (Ki) of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride for the α2δ-1 subunit.

• Protocol:

  • Membrane Preparation: Homogenize tissue known to express high levels of α2δ-1 (e.g., porcine brain cortex or HEK293 cells overexpressing the subunit) in a cold lysis buffer.[14]

  • Centrifuge the homogenate to pellet the membranes, then wash and resuspend the pellet in an assay binding buffer.[14]

  • Competition Assay: In a 96-well plate, incubate the membrane preparation with a known concentration of a radiolabeled ligand for the α2δ-1 subunit (e.g., [³H]-pregabalin or [³H]-gabapentin) and varying concentrations of the unlabeled test compound (1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride).[14][15]

  • Incubation: Allow the reaction to reach equilibrium (e.g., 60 minutes at 30°C).[14]

  • Filtration: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter, trapping the membrane-bound radioligand.[14]

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.[14]

  • Data Analysis: Plot the percentage of specific binding against the concentration of the test compound. Calculate the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

Parameter	Description	Example Value
Radioligand	[³H]-pregabalin	2-5 nM
Membrane Source	Porcine cerebral cortex	50-100 µg protein/well
Incubation Time	60 minutes	30°C
Non-specific Binding	Determined in the presence of excess unlabeled gabapentin (10 µM)
Calculated Value	Ki (nM)	To be determined

4.2. Whole-Cell Patch-Clamp Electrophysiology

This technique provides a functional measure of the compound's effect on VGCC activity in living cells.

• Objective: To assess the ability of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride to inhibit calcium currents in neurons.

• Protocol:

  • Cell Culture: Culture primary dorsal root ganglion (DRG) neurons or a suitable cell line (e.g., NG108-15) that endogenously expresses VGCCs.

  • Recording: Using a glass micropipette, form a high-resistance seal with the membrane of a single neuron (the "whole-cell" configuration).

  • Voltage Clamp: Clamp the cell's membrane potential and apply a depolarizing voltage step to elicit a calcium current.

  • Compound Application: Perfuse the bath with a solution containing a known concentration of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

  • Measurement: Record the amplitude of the calcium current before, during, and after the application of the compound.

  • Data Analysis: Quantify the percentage of inhibition of the calcium current by the compound. Determine the concentration-response relationship to calculate the IC50.

Experimental Workflow Diagram

Caption: A logical workflow for validating the mechanism of action.

Synthesis and Future Directions

The available evidence strongly suggests that 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride functions as a gabapentinoid, with its primary mechanism of action being the modulation of presynaptic voltage-gated calcium channels via binding to the α2δ-1 subunit. This leads to a reduction in the release of excitatory neurotransmitters, which underlies its potential therapeutic effects in neuropathic pain and epilepsy. Further research should focus on confirming its binding affinity and functional inhibition of calcium channels through the experimental protocols outlined above. Investigating its potential modulatory effects on the α2δ-1-NMDA receptor complex could also unveil novel aspects of its pharmacology. A thorough understanding of its structure-activity relationship in comparison to other gabapentinoids will be crucial for any future drug development efforts.

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• Luo, Z. D., et al. (2001).

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• Taylor, C. P., et al. (2007). Pharmacology and mechanism of action of pregabalin: the calcium channel alpha2-delta (alpha2-delta) subunit as a target for antiepileptic drug discovery. Epilepsy Research.

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1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride: Physicochemical Profiling and Synthetic Methodologies

Executive Summary

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a structurally modified derivative of nipecotic acid, a well-documented γ-aminobutyric acid (GABA) reuptake inhibitor. While the parent nipecotic acid exhibits potent in vitro activity, its high polarity limits blood-brain barrier (BBB) penetration, rendering it systemically inactive for central nervous system (CNS) applications[1]. The introduction of a bulky, lipophilic cyclohexyl group at the N1 position represents a rational drug design strategy to enhance passive diffusion into the CNS without abolishing target affinity. This technical guide provides an in-depth analysis of its physicochemical properties, pharmacological significance, and the synthetic methodologies required for its preparation and validation.

Physicochemical & Structural Properties

The physical and chemical properties of a compound dictate its behavior in both synthetic workflows and biological environments. Table 1 summarizes the core quantitative data for 1-cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Table 1: Physicochemical Data Summary

Property	Value
IUPAC Name	1-cyclohexylpiperidine-3-carboxylic acid hydrochloride
CAS Number	897094-37-0 (Primary Salt), 1185179-22-9[2][3]
Molecular Formula	C₁₂H₂₁NO₂ · HCl[2]
Molecular Weight	247.76 g/mol (Salt), 211.30 g/mol (Free Base)
Physical Form	Solid / Crystalline powder[2]
Storage Temperature	Room Temperature (RT)[2]

Causality in Structural Design

• The Hydrochloride Salt Form: Amino acids and their N-alkylated derivatives naturally form zwitterions (inner salts) at physiological pH. Zwitterions are notoriously difficult to isolate during organic synthesis and often exhibit poor solubility in organic solvents. By converting the free base into a hydrochloride salt, the basic amine is protonated and masked, yielding a highly crystalline solid. This ensures thermodynamic stability at room temperature and predictable aqueous solubility, which is critical for formulating reproducible in vitro and in vivo assays[2].

• N-Alkylation (The Cyclohexyl Group): Unsubstituted piperidine-3-carboxylic acid (nipecotic acid) perfectly mimics the spatial conformation of GABA, allowing it to act as a competitive inhibitor at the GABA transporter (GAT-1). However, it fails to cross the BBB. The cyclohexyl group significantly increases the molecule's partition coefficient (LogP). This lipophilic bulk facilitates passive transcellular diffusion across the endothelial cells of the BBB, transforming a systemically inactive scaffold into a viable CNS-active compound[1].

Pharmacological Significance: The Nipecotic Acid Scaffold

The primary pharmacological utility of piperidine-3-carboxylic acid derivatives lies in their ability to modulate synaptic transmission. By acting as competitive inhibitors of the GAT-1 transporter, these compounds prevent the presynaptic clearance of GABA from the synaptic cleft[1]. The resulting elevation in extracellular GABA levels prolongs the activation of postsynaptic GABA_A receptors, eliciting potent anticonvulsant, antidepressant, and neuroprotective effects[1][4].

Fig 1. Pharmacological mechanism of GAT-1 inhibition by nipecotic acid derivatives.

Synthetic Chemistry & Methodologies

The synthesis of 1-cyclohexylpiperidine-3-carboxylic acid relies on the reductive amination of the parent secondary amine with cyclohexanone.

Fig 2. Step-by-step synthetic workflow via reductive amination and salt formation.

Protocol 1: Reductive Amination & Salt Formation

This protocol is designed as a self-validating system to ensure high yield and purity.

• Reagent Preparation: Suspend piperidine-3-carboxylic acid (1.0 eq) and cyclohexanone (1.2 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Causality: DCE is selected over dichloromethane because its slightly higher boiling point and dielectric constant better solubilize the polar amino acid precursor and stabilize the intermediate iminium ion without participating in unwanted alkylation side reactions.

• Imine Formation: Add glacial acetic acid (1.0 eq) to catalyze the condensation. Stir at room temperature for 1 hour under an inert argon atmosphere until the suspension clarifies, indicating iminium ion formation.

• Reduction: Introduce sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes.

  • Causality: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. Unlike sodium borohydride (NaBH₄), it will selectively reduce the iminium ion without reducing the unreacted cyclohexanone into cyclohexanol, simplifying downstream purification.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid. Extract the aqueous layer three times with dichloromethane (DCM). The lipophilic free base partitions into the organic layer.

• Salt Precipitation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Redissolve the crude oil in cold diethyl ether. Slowly bubble anhydrous HCl gas (or add 2M ethereal HCl) into the solution until white precipitation ceases.

• Validation & Crystallization: Filter the precipitate.

  • Self-Validation Step: Run a Thin Layer Chromatography (TLC) plate (DCM:MeOH 9:1) alongside the starting material. The product spot must stain positive with Dragendorff's reagent (confirming a tertiary amine) and exhibit a higher Retention factor ( Rf​ ) than the secondary amine precursor. Confirm final identity via ¹H-NMR (verifying the presence of the cyclohexyl multiplet at 1.0–2.0 ppm). Recrystallize from ethanol/ether to yield the pure hydrochloride salt[2].

Analytical & Permeability Workflows

To empirically validate the structural choice of adding the cyclohexyl group, a Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) is utilized to measure in vitro CNS penetrance[4].

Table 2: PAMPA-BBB Permeability Interpretation[4]

Effective Permeability ( Pe​ )	CNS Penetration Classification
Pe​>4.3×10−6 cm/s	High CNS Permeability (BBB+)
1.3×10−6≤Pe​≤4.3×10−6 cm/s	Uncertain CNS Permeability (BBB±)
Pe​<1.3×10−6 cm/s	Low CNS Permeability (BBB-)

Protocol 2: PAMPA-BBB Assay for Lipophilic Piperidines

• Preparation of Donor Solution: Dissolve the synthesized 1-cyclohexylpiperidine-3-carboxylic acid hydrochloride in DMSO to create a 5 mM stock. Dilute this stock in phosphate-buffered saline (PBS, pH 7.4) to a final working concentration of 50 µM.

• Membrane Coating: Coat the PVDF membrane of the acceptor plate with a porcine brain lipid (PBL) solution (20 mg/mL in dodecane).

  • Causality: PBL accurately mimics the complex lipid composition and microviscosity of the human blood-brain barrier, providing a highly translatable passive diffusion model.

• Incubation: Add 300 µL of the donor solution to the donor compartment and 300 µL of PBS to the acceptor compartment. Assemble the sandwich plate carefully to avoid trapping air bubbles. Incubate at 25°C for 18 hours in a humidified environment to prevent evaporation.

• Validation & Quantification:

  • Self-Validation Step: Parallel wells must include a high-permeability control (e.g., verapamil) and a low-permeability control (e.g., theophylline). If the controls do not fall within their established Pe​ ranges, the membrane integrity is compromised, and the assay must be rejected.

  • Separate the plates and quantify the compound concentration in both compartments using LC-MS/MS. Calculate the effective permeability ( Pe​ ) to confirm that the cyclohexyl derivative achieves a Pe​>4.3×10−6 cm/s[4].

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Solvation Dynamics and Protocol Standardization for 1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride

Executive Summary

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS: 1185179-22-9 / 897094-37-0) is a highly specialized biochemical intermediate frequently utilized in the synthesis of neuroactive compounds and proteomics research[1][2]. As a derivative of nipecotic acid, its structural backbone is critical for developing inhibitors targeting neurotransmitter transporters (e.g., GABA uptake inhibitors)[3].

For drug development professionals, the transition of this compound from solid-state storage to biological assays requires precise solvent management. The hydrochloride salt form is specifically engineered to enhance solid-state stability and aqueous solubility compared to its free-base counterpart[4]. This whitepaper provides an authoritative guide on the thermodynamic behavior of this compound in Dimethyl sulfoxide (DMSO) and water, alongside self-validating experimental protocols.

Physicochemical Profiling & Solvation Thermodynamics

Understanding the solvation mechanics of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride requires analyzing its three primary molecular topologies:

• The Piperidine Ring (Basic Core): In the HCl salt form, the tertiary nitrogen is protonated. This creates a localized positive charge that drastically lowers the crystal lattice energy when exposed to polar solvents, facilitating rapid dissolution[5].

• The Carboxylic Acid Group: Acts as both a hydrogen bond donor and acceptor, heavily influencing pH-dependent solubility.

• The Cyclohexyl Moiety: Introduces significant lipophilic bulk. While this increases the partition coefficient (LogP) for eventual membrane permeability, it inherently antagonizes aqueous solubility. The presence of the HCl salt counteracts this lipophilicity by enabling robust ion-dipole interactions[4].

Aqueous Solvation Mechanics

Water (dielectric constant, ε ≈ 80) effectively shields the protonated piperidinium cation and the chloride counterion. The dissolution is driven by the exothermic hydration of these ions. In unbuffered water, the compound dissolves readily but yields an acidic solution due to the dissociation of the hydrochloride salt. When titrated to physiological pH (7.4), the molecule transitions into a zwitterionic state (deprotonated carboxylate, protonated amine), which may exhibit a lower solubility ceiling than the pure cationic form[4].

Organic Solvation Mechanics (DMSO)

Dimethyl sulfoxide is a polar aprotic solvent (ε ≈ 46.7). While it cannot donate hydrogen bonds, its sulfoxide oxygen is an exceptional hydrogen bond acceptor. DMSO efficiently solvates the protonated amine and the carboxylic acid proton, while its methyl groups accommodate the lipophilic cyclohexyl ring. Consequently, amine hydrochloride salts of this class exhibit excellent solubility and stability in anhydrous DMSO[3][5].

Quantitative Solubility Profile

Solvent System	Dielectric Constant (ε)	Primary Solvation Mechanism	Estimated Solubility Limit	Recommended Storage
Ultrapure Water	80.1	Ion-dipole, H-bond donation/acceptance	> 30 mg/mL	4°C (Short-term, < 1 week)
DMSO (100% Anhydrous)	46.7	H-bond acceptance, lipophilic accommodation	> 25 mg/mL (~100 mM)	-20°C (Long-term, < 3 months)
Aqueous Buffers (pH 7.4)	~80.0	Zwitterion formation, ionic shielding	10 - 20 mg/mL	Prepare fresh

Data extrapolated from structurally homologous piperidine-3-carboxylic acid derivatives and standard amine hydrochloride behaviors[3][4][5].

Experimental Workflows & Logical Relationships

Figure 1: Solvation pathways and thermodynamic states in aqueous vs. DMSO systems.

Self-Validating Experimental Methodologies

To ensure reproducibility across high-throughput screening (HTS) and biological assays, the following protocols integrate causality-driven steps and self-validating checkpoints.

Protocol A: Preparation of 100 mM DMSO Stock Solution (in vitro Screening)

• Thermal Equilibration: Allow the sealed vial of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride to equilibrate to room temperature (20-25°C) in a desiccator for 30 minutes before opening.

  • Causality: Amine hydrochlorides are highly hygroscopic. Opening a cold vial causes atmospheric moisture condensation, which introduces water into the DMSO stock, leading to unpredictable precipitation during freeze-thaw cycles[5].

• Gravimetric Measurement: Weigh exactly 24.78 mg of the compound (Molecular Weight: 247.76 g/mol ) into a sterile, amber glass vial[2].

• Solvent Addition: Add exactly 1.0 mL of anhydrous DMSO (≥99.9% purity, stored over molecular sieves).

• Agitation & Thermal Activation: Vortex vigorously for 60 seconds. If micro-crystals persist, sonicate the vial in a water bath at 37°C for 5 minutes.

  • Causality: Gentle thermal energy overcomes the activation barrier of the crystal lattice without risking thermal decarboxylation of the acid group[3].

• Validation (Tyndall Effect): Shine a focused light beam (e.g., a laser pointer) through the solution against a dark background. The absence of light scattering (Tyndall effect) validates complete dissolution.

• Storage: Aliquot into 50 µL volumes in tightly sealed tubes and store at -20°C. Solutions are stable for up to 3 months[3].

Protocol B: Preparation of 10 mg/mL Aqueous Solution (in vivo Assays)

• Solvent Selection: Utilize sterile, endotoxin-free ultrapure water (18.2 MΩ·cm).

• Dissolution: Add 10.0 mg of the compound to 1.0 mL of water. Vortex until visually clear.

• Self-Validating Checkpoint (pH Monitoring): Measure the pH of the resulting solution using a micro-probe.

  • Causality: The dissociation of the HCl salt releases protons. A successful, pure dissolution of this specific salt will inherently yield an acidic solution (typically pH 3.0 - 4.5). If the pH is neutral, the starting material may have degraded or free-based.

• Physiological Buffering (Critical Step): If the assay requires physiological pH, slowly titrate the solution using 0.1 M NaOH, or dilute the acidic stock directly into a high-capacity buffer (e.g., 100 mM PBS, pH 7.4).

  • Caution: Monitor carefully during titration. As the pH approaches 7.4, the compound forms a zwitterion. If the concentration exceeds the zwitterion's solubility limit, transient cloudiness or precipitation will occur[4].

References

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An In-depth Technical Guide to 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS Registry Number: 897094-37-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a heterocyclic organic compound featuring a piperidine ring N-substituted with a cyclohexyl group and a carboxylic acid moiety at the 3-position. As a derivative of nipecotic acid (piperidine-3-carboxylic acid), this molecule belongs to a class of compounds with significant interest in medicinal chemistry and drug development. The piperidine scaffold is a prevalent motif in numerous natural products and synthetic pharmaceuticals, valued for its conformational properties and ability to interact with biological targets. This guide provides a comprehensive overview of its chemical identity, synthesis, analytical characterization, and potential applications, with a focus on the practical insights relevant to researchers in the field.

While specific, in-depth research on 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is not extensively available in peer-reviewed literature, this guide consolidates available data and presents established methodologies for the synthesis and analysis of closely related N-substituted piperidine-3-carboxylic acid derivatives. This approach provides a robust framework for researchers working with this and similar compounds.

Chemical Identity and Physicochemical Properties

The fundamental identification and key physicochemical properties of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride are summarized below. It is important to note that while some data is available from commercial suppliers, other parameters are predicted based on its chemical structure.

Property	Value
CAS Registry Number	897094-37-0
Molecular Formula	C₁₂H₂₁NO₂ · HCl
Molecular Weight	247.76 g/mol
Physical Form	Solid
Predicted pKa (acidic)	~4.5 (Carboxylic Acid)
Predicted pKa (basic)	~9.0 (Piperidine Nitrogen)
Predicted LogP	~2.5
Predicted Solubility	Soluble in water and polar organic solvents

Synthesis and Purification

The synthesis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride can be approached through several established routes for the N-alkylation of piperidine derivatives. A common and reliable method involves the reductive amination of a piperidine-3-carboxylic acid ester with cyclohexanone, followed by ester hydrolysis and salt formation.

Proposed Synthesis Workflow

Caption: Proposed workflow for the synthesis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Experimental Protocol

• Reductive Amination:

  • To a stirred solution of piperidine-3-carboxylic acid ethyl ester (1 equivalent) and cyclohexanone (1.1 equivalents) in dichloromethane (DCM), add sodium triacetoxyborohydride (1.5 equivalents) portion-wise at room temperature.

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup and Extraction:

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 1-cyclohexylpiperidine-3-carboxylate.

• Ester Hydrolysis:

  • Dissolve the crude ester in a mixture of ethanol and water.

  • Add sodium hydroxide (2-3 equivalents) and heat the mixture to reflux.

  • Monitor the reaction for the disappearance of the ester.

• Isolation of the Free Acid:

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-polar impurities.

  • Carefully acidify the aqueous layer with hydrochloric acid to a pH of approximately 6-7, at which point the free acid may precipitate.

  • Extract the product into a suitable organic solvent like ethyl acetate or collect the precipitate by filtration.

• Hydrochloride Salt Formation and Purification:

  • Dissolve the isolated free acid in a minimal amount of a suitable solvent such as diethyl ether or isopropanol.

  • Add a solution of hydrochloric acid in the same solvent dropwise with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

  • Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/ether).

Analytical Characterization

Robust analytical methods are crucial for confirming the identity, purity, and quality of the synthesized compound. The following are standard techniques for the characterization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Analytical Workflow

Caption: A typical workflow for the analytical characterization of the target compound.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is suitable for assessing the purity of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Parameter	Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Trifluoroacetic acid in WaterB: 0.1% Trifluoroacetic acid in Acetonitrile
Gradient	A suitable gradient from 5% to 95% B over 15-20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Column Temperature	25-30 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclohexyl and piperidine ring protons, as well as a broad signal for the carboxylic acid proton (if in a suitable solvent) and the N-H proton of the hydrochloride salt.

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the expected number of carbon atoms, with distinct signals for the carbonyl carbon of the carboxylic acid, and the carbons of the cyclohexyl and piperidine rings.

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry in positive ion mode should show a prominent peak corresponding to the [M+H]⁺ ion of the free base (C₁₂H₂₁NO₂), with a calculated m/z of 212.16.

Applications in Drug Development

The 1-Cyclohexylpiperidine-3-carboxylic acid scaffold is of particular interest in the development of central nervous system (CNS) active agents. As a derivative of nipecotic acid, a known inhibitor of γ-aminobutyric acid (GABA) uptake, this compound and its analogues are potential candidates for modulating GABAergic neurotransmission.[1][2]

Potential Therapeutic Areas

• Epilepsy: By inhibiting GABA reuptake, these compounds could increase synaptic GABA concentrations, leading to an anticonvulsant effect.[1]

• Anxiety Disorders: Enhancement of GABAergic signaling is a well-established mechanism for anxiolytic drugs.

• Neuropathic Pain: GABAergic modulation can play a role in attenuating pain signals.

Hypothesized Mechanism of Action

The primary hypothesized target for this class of compounds is the GABA transporter 1 (GAT1). By binding to GAT1, these molecules can block the reuptake of GABA from the synaptic cleft into presynaptic neurons and glial cells, thereby prolonging its inhibitory action.

Caption: Hypothesized signaling pathway for N-substituted piperidine-3-carboxylic acid derivatives.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

• Toxicity: Piperidine derivatives can be harmful if swallowed or inhaled and may cause skin and eye irritation.

Conclusion

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a valuable chemical entity for researchers in drug discovery and medicinal chemistry. Although detailed published data on this specific molecule is sparse, this guide provides a comprehensive framework based on established chemical principles and data from closely related analogues. The synthesis and analytical protocols outlined herein are robust and adaptable, offering a solid starting point for its preparation and characterization. The potential of this compound scaffold, particularly in the modulation of GABAergic neurotransmission, warrants further investigation for the development of novel therapeutics for neurological disorders.

References

• Penta. (2024, May 7). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• Seth, K., et al. (2018). Design, synthesis, evaluation and molecular modeling studies of some novel N-substituted piperidine-3-carboxylic acid derivatives as potential anticonvulsants. Medicinal Chemistry Research, 27(4).

• AAPPTec, LLC. (n.d.). 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatives of piperidine-3-carboxylic acid as GABA uptake inhibitors. Retrieved from [Link]

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• 4. pentachemicals.eu [pentachemicals.eu]

Pharmacokinetic Profiling of 1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride: A Technical Guide for CNS-Targeted GABAergic Scaffolds

Executive Summary

The development of central nervous system (CNS) therapeutics requires a delicate balance between target affinity and blood-brain barrier (BBB) penetrability. 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS: 1185179-22-9) serves as a highly valuable pharmacophore model in this domain [1]. Its parent structure, nipecotic acid, is a potent inhibitor of the GABA transporter 1 (GAT-1), but its zwitterionic, highly polar nature renders it incapable of crossing the BBB [2].

By introducing a lipophilic N-cyclohexyl anchor, researchers can dramatically alter the compound's physicochemical properties, enabling passive diffusion into the CNS. This strategy mirrors the rational drug design behind the approved antiepileptic drug tiagabine, which utilizes a complex bis-thienyl lipophilic tail attached to a nipecotic acid core [3]. This whitepaper provides an in-depth, self-validating framework for evaluating the pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profile of 1-cyclohexylpiperidine-3-carboxylic acid derivatives.

Structural Rationale & Physicochemical Profiling

The addition of the cyclohexyl group to the piperidine nitrogen fundamentally shifts the thermodynamic profile of the molecule. While the carboxylic acid moiety remains essential for anchoring the molecule to the sodium-binding pocket of GAT-1, the N-substitution increases the partition coefficient (LogP), shifting the molecule from a peripherally restricted biochemical to a CNS-active scaffold [4].

Table 1: Predicted Physicochemical Properties

Data represents the theoretical profiling of the 1-cyclohexylpiperidine-3-carboxylic acid core required for BBB permeability modeling.

Property	Value	Pharmacokinetic Implication
Molecular Weight (Free Base)	211.30 g/mol	Optimal for CNS penetration (ideal < 400 g/mol ).
Molecular Weight (HCl Salt)	247.76 g/mol	Enhances aqueous solubility for IV formulations [1].
LogP (Calculated)	~2.5 - 2.8	Falls within the "sweet spot" (LogP 2-3) for passive BBB diffusion [5].
Topological Polar Surface Area (tPSA)	40.5 Ų	Well below the 90 Ų threshold required for efficient brain penetrance.
pKa (Carboxylic Acid / Amine)	~4.0 / ~9.5	Exists primarily as a zwitterion at physiological pH (7.4), relying on the lipophilic ring to shield polarity.

In Vitro ADME Methodologies: Self-Validating Protocols

To ensure data integrity, all ADME assays must be designed as self-validating systems. As an application scientist, you must not only generate data but prove the assay's biochemical competence in real-time.

PAMPA-BBB (Parallel Artificial Membrane Permeability Assay)

This assay evaluates the passive diffusion of the compound across a lipid barrier mimicking the brain endothelium.

Step-by-Step Protocol & Causality:

• Membrane Preparation: Coat a 0.45 µm PVDF filter plate with 4 µL of Porcine Brain Lipid (PBL) dissolved in dodecane (20 mg/mL).

  • Causality: PBL accurately mimics the specific sphingomyelin-to-cholesterol ratio of the human BBB, providing a highly predictive model for passive CNS entry.

• Donor Compartment Loading: Dilute the test compound to 10 µM in PBS (pH 7.4) containing 5% DMSO.

  • Causality: The 5% DMSO ensures complete solubilization of the lipophilic N-cyclohexyl moiety without compromising the structural integrity of the artificial lipid bilayer.

• Acceptor Compartment Preparation: Fill the acceptor wells with PBS (pH 7.4) containing 5% DMSO and 1% Bovine Serum Albumin (BSA).

  • Causality: BSA acts as a biochemical "sink." It binds the compound as it crosses the membrane, mimicking plasma/tissue protein binding and maintaining a strict concentration gradient to prevent back-flux.

• Incubation: Incubate the sandwich plate at 37°C for 4 hours without agitation.

• Self-Validation Step: Co-incubate the test compound with Lucifer Yellow (a paracellular fluorescent marker).

  • Causality: If Lucifer Yellow permeability ( Papp​ ) exceeds 15×10−6 cm/s, it indicates micro-tears in the lipid membrane. That specific well is automatically excluded, ensuring zero false-positive permeability data.

Hepatic Microsomal Stability (CYP450 Clearance)

Because lipophilic nipecotic acid derivatives (like tiagabine) are heavily metabolized by hepatic enzymes (predominantly CYP3A4) [3], determining intrinsic clearance ( CLint​ ) is critical.

Step-by-Step Protocol & Causality:

• Matrix Assembly: Prepare a 1 mg/mL protein concentration of Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2​ .

  • Causality: MgCl2​ is an obligatory cofactor that stabilizes the CYP450 structural conformation and facilitates optimal electron transfer from the reductase complex.

• Thermal Equilibration: Add 1 µM of the test compound and pre-incubate at 37°C for 5 minutes.

  • Causality: Initiating the reaction at room temperature causes lag-phase kinetics. Pre-incubation ensures immediate, linear enzymatic activity upon initiation.

• Reaction Initiation & Control: Initiate the reaction by adding 1 mM NADPH. Simultaneously, run a parallel minus-NADPH control.

  • Causality: The minus-NADPH control is the self-validating mechanism. It isolates true CYP450 enzymatic metabolism from chemical instability or non-specific binding to the plastic microtiter plate.

• Quenching: At exactly 0, 5, 15, 30, and 60 minutes, transfer 50 µL of the reaction into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: The 3:1 organic-to-aqueous ratio serves a dual purpose: it instantaneously denatures the CYP enzymes (halting the reaction at the exact second) and precipitates matrix proteins, ensuring a clean supernatant for LC-MS/MS injection.

Metabolic Clearance Mechanisms

The introduction of the cyclohexyl ring introduces new metabolic liabilities. Similar to other lipophilic GABA uptake inhibitors, clearance is primarily driven by hepatic Phase I oxidation [6].

The primary biotransformation pathways include:

• N-Dealkylation: Cleavage of the cyclohexyl group, yielding the highly polar, BBB-impermeable parent nipecotic acid.

• Aliphatic Hydroxylation: CYP3A4-mediated oxidation of the cyclohexyl ring, increasing polarity and tagging the molecule for Phase II glucuronidation.

Fig 1: Predicted CYP450-mediated metabolic clearance pathway for the N-cyclohexyl derivative.

In Vivo Pharmacokinetic Profiling

To transition from in vitro to in vivo, rodent models (typically Sprague-Dawley rats) are utilized to determine systemic clearance, volume of distribution, and absolute bioavailability.

Table 2: Representative In Vivo PK Parameters

Modeled target parameters for a successful lipophilic nipecotic acid derivative dosed in rats (5 mg/kg IV; 20 mg/kg PO).

PK Parameter	Target Value	Interpretation for CNS Efficacy
Clearance ( CL )	< 40 mL/min/kg	Moderate clearance ensures the drug remains in systemic circulation long enough to partition into the brain.
Volume of Distribution ( Vss​ )	> 2.5 L/kg	A high Vss​ indicates extensive tissue distribution, driven by the lipophilic N-cyclohexyl moiety.
Half-life ( t1/2​ )	2.0 - 4.5 hours	Short-to-moderate half-life, typical for CYP3A4 substrates, preventing toxic accumulation.
Bioavailability ( F% )	> 60%	Excellent oral absorption due to the masking of the zwitterionic core.
Brain-to-Plasma Ratio ( Kp​ )	> 1.0	Critical metric: Confirms that the concentration of the drug in brain tissue exceeds that in peripheral plasma.

Experimental Workflow Visualization

Fig 2: End-to-end in vivo pharmacokinetic screening and bioanalytical workflow.

References

• Brodie, M. J. "Tiagabine. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic potential in the management of epilepsy." PubMed, [Link]

• Wikipedia Contributors. "Tiagabine." Wikipedia, The Free Encyclopedia, [Link]

• Schmahl, S. et al. "Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with tricyclic cage structures in the lipophilic domain." Springer Link, [Link]

• Rautio, J. et al. "Progress in Drug Delivery to the Central Nervous System by the Prodrug Approach." Molecules (MDPI), [Link]

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• 5. Tiagabine - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]

in vitro stability of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

An In-Depth Technical Guide to the In Vitro Stability Assessment of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Authored by: A Senior Application Scientist

Introduction

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a molecule of interest within contemporary drug discovery and development programs. As with any potential therapeutic agent, a comprehensive understanding of its chemical stability is a cornerstone of its preclinical evaluation. This technical guide provides a robust framework for assessing the . The methodologies detailed herein are grounded in established principles of pharmaceutical analysis and align with the expectations of regulatory bodies such as the International Council for Harmonisation (ICH).[1][2]

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the underlying scientific rationale for experimental design, thereby empowering the user to not only execute the described procedures but also to adapt and troubleshoot them effectively. The core of this guide is the principle of forced degradation, a systematic approach to identifying a molecule's intrinsic vulnerabilities to common environmental and physiological stressors.[3][4][5]

Physicochemical Properties and Postulated Degradation Pathways

A molecule's structure dictates its stability. 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride possesses several key functional groups that are susceptible to degradation: the piperidine ring (a secondary amine in its free base form), the carboxylic acid, and the cyclohexyl moiety. The hydrochloride salt form itself influences the compound's solubility and initial pH in aqueous solutions.

Potential degradation pathways to investigate include:

• Hydrolysis: The carboxylic acid group is generally stable, but under extreme pH and temperature, the amide bond of the piperidine ring (if it were a lactam) could be susceptible. However, as a cyclic amine, the piperidine ring itself is robust against hydrolysis. The primary focus of hydrolytic stability will be on the influence of pH on the overall molecule's integrity.

• Oxidation: The tertiary amine of the piperidine ring is a potential site for oxidation, which could lead to the formation of an N-oxide.[6] The carbon atoms adjacent to the nitrogen are also susceptible to oxidative cleavage.

• Photolysis: Exposure to UV or visible light can induce photolytic degradation, potentially through free-radical mechanisms.[4][6]

• Thermal Degradation: High temperatures can provide the energy required to overcome activation barriers for various degradation reactions.

A thorough understanding of these potential pathways is crucial for designing a comprehensive forced degradation study and for the successful identification of any resulting degradants.[6]

Designing a Comprehensive In Vitro Stability Study

The objective of a forced degradation study is to generate degradation products to a level of 5-20%, which is sufficient for detection and characterization by a stability-indicating analytical method.[6] The study should be designed to expose 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride to a range of stress conditions that are more severe than those it would encounter during manufacturing, storage, and clinical use.[4]

The following diagram illustrates a typical workflow for a forced degradation study:

Caption: Workflow for a forced degradation study.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized based on the observed rate of degradation. A stability-indicating analytical method is essential to resolve the parent compound from any degradation products.[1]

Stability-Indicating HPLC Method Development

A reversed-phase HPLC method is generally suitable for a molecule of this nature.[7]

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a low percentage of B, and ramp up to elute the parent compound and any less polar degradants.

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 210 nm, as the molecule lacks a strong chromophore) or Mass Spectrometry (MS).

• Column Temperature: 30°C

Forced Degradation Protocols

For each condition, a solution of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (e.g., 1 mg/mL) should be prepared. A control sample, protected from the stress condition, should be analyzed alongside the stressed samples.[6]

Acid Hydrolysis

• Dissolve the compound in 0.1 M HCl.

• Incubate the solution at 60°C.

• Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the aliquots with an equivalent amount of 0.1 M NaOH.

• Dilute with mobile phase to the target concentration and analyze by HPLC.

Alkaline Hydrolysis

• Dissolve the compound in 0.1 M NaOH.

• Incubate the solution at 60°C.

• Withdraw aliquots at predetermined time points.

• Neutralize the aliquots with an equivalent amount of 0.1 M HCl.

• Dilute with mobile phase and analyze by HPLC.

Oxidative Degradation

• Dissolve the compound in a solution of 3% hydrogen peroxide.

• Keep the solution at room temperature, protected from light.

• Withdraw aliquots at predetermined time points.

• Quench the reaction if necessary (e.g., by adding a small amount of sodium bisulfite).

• Dilute with mobile phase and analyze by HPLC.

Thermal Degradation

• Solution: Dissolve the compound in water or a suitable buffer. Incubate at a high temperature (e.g., 80°C).

• Solid State: Place the solid compound in a vial and heat in an oven at 80°C.[1]

• Withdraw aliquots or dissolve solid samples at various time points, dilute, and analyze by HPLC.

Photolytic Degradation

• Expose a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• A control sample should be wrapped in aluminum foil to protect it from light.

• Analyze the samples by HPLC.

Data Presentation and Interpretation

The results of the forced degradation studies should be summarized in a clear and concise manner. A table format is recommended for easy comparison of the degradation under different stress conditions.

Stress Condition	Duration (hours)	Assay of Parent (%)	% Degradation	Number of Degradants
0.1 M HCl, 60°C	24	95.2	4.8	1
0.1 M NaOH, 60°C	24	88.5	11.5	2
3% H₂O₂, RT	24	85.1	14.9	2
Thermal (80°C, solution)	48	98.1	1.9	0
Photolytic (ICH Q1B)	-	99.5	0.5	0

Note: The data presented in this table is hypothetical and for illustrative purposes only.

The chromatograms from the stressed samples should be carefully examined to ensure that there is adequate resolution between the parent peak and all degradant peaks. Mass balance should be calculated to ensure that all degradation products are accounted for.[7]

For the identification of significant degradation products, LC-MS/MS is the technique of choice.[3][5] The fragmentation patterns of the degradants can provide valuable structural information.

The following diagram illustrates a hypothetical degradation pathway for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride under oxidative stress:

Caption: Postulated oxidative degradation pathway.

Conclusion

This technical guide provides a comprehensive framework for the systematic evaluation of the . By employing a well-designed forced degradation study in conjunction with a validated stability-indicating analytical method, researchers can gain crucial insights into the molecule's intrinsic stability, identify potential degradation products, and establish its degradation pathways. This information is invaluable for guiding formulation development, defining appropriate storage conditions, and ensuring the safety and efficacy of a potential new drug.

References

• BenchChem. (2025). Application Notes and Protocols for Forced Degradation Studies of Amiloride Hydrochloride. BenchChem.
• Kumar, V., et al. (2024). Forced Degradation Studies and Assessment of Degradation Products of Imeglimin Hydrochloride Using LC-ESI/APCI-MS. RASĀYAN J. Chem., 17(4).
• Alsante, K. M., et al. (2014).
• Kumar, V., et al. (2024). Forced Degradation Studies and Assessment of Degradation Products of Imeglimin Hydrochloride Using LC-ESI/APCI-MS.
• BenchChem. (2025). Technical Guide: Physicochemical Properties of 1-Cyclopentylpiperidine-4-carboxylic acid. BenchChem.
• Hrnjić, E., et al. (2020). Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods. PMC.
• AMSbiopharma. (2025). Stability-indicating methods for peptide drug analysis. AMSbiopharma.
• Sultana, N. (2017). Stepping Up the Pace of Drug Stability Studies. Pharmaceutical Technology.

Sources

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• 2. Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bot Verification [rasayanjournal.co.in]
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• 6. pharmtech.com [pharmtech.com]
• 7. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]

molecular weight and exact mass of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

An in-depth technical analysis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride requires a rigorous understanding of its physicochemical properties, structural utility, and mass spectrometry behavior. This guide is designed for analytical chemists, formulation scientists, and drug discovery professionals who require precise mass metrics and validated analytical workflows for this compound.

Chemical Context and Structural Utility

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS Registry Number: 897094-37-0)[1] is a highly versatile building block in medicinal chemistry. The core scaffold—a derivative of piperidine-3-carboxylic acid (nipecotic acid)—is a foundational pharmacophore widely utilized in the development of neuroactive compounds, such as GABA uptake inhibitors[2], and advanced therapeutics, including species-selective proteasome inhibitors for infectious diseases[3].

The addition of the lipophilic cyclohexyl group at the N-1 position significantly alters the steric bulk and partition coefficient (LogP) of the molecule, enhancing its ability to interact with hydrophobic binding pockets. However, this increased lipophilicity inherently reduces aqueous solubility. To counteract this, the compound is synthesized and supplied as a hydrochloride salt . Salt formation at the basic piperidine nitrogen (pKa ~9.5) dramatically increases polarity and aqueous solubility, which is a critical factor for maintaining stability and bioavailability in both in vitro assays and in vivo dosing regimens[4].

Physicochemical rationale for the hydrochloride salt formation of the piperidine core.

Physicochemical Properties & Mass Metrics

In mass spectrometry and formulation chemistry, distinguishing between Molecular Weight (calculated using the average atomic masses of all isotopes) and Exact Mass (calculated using the single most abundant isotope of each element, e.g., ^12C, ^1H, ^14N, ^16O, ^35Cl) is paramount.

The free base of the compound has a molecular weight of 211.30 g/mol [5]. When converted to the hydrochloride salt (C12H22ClNO2), the exact mass shifts to 247.1339 Da, and the average molecular weight becomes 247.76 g/mol [6].

Table 1: Comparative Mass Metrics

Property	Free Base	Hydrochloride Salt
Chemical Formula	C12H21NO2	C12H22ClNO2
Molecular Weight (Average)	211.30 g/mol	247.76 g/mol
Exact Mass (Monoisotopic)	211.1572 Da	247.1339 Da
Target m/z [M+H]⁺ (ESI+)	212.1645 m/z	212.1645 m/z (Salt dissociates)

Analytical Workflows: LC-HRMS Mass Verification

High-Resolution Mass Spectrometry (HRMS) coupled with Ultra-High-Performance Liquid Chromatography (UHPLC) is the gold standard for verifying the structural integrity of this compound.

Causality in Ionization: A common pitfall for junior analysts is searching for the exact mass of the intact salt (247.1339 Da) during analysis. However, under Electrospray Ionization (ESI) in positive mode, hydrochloride salts completely dissociate in the solvent. The observed molecular ion will strictly correspond to the protonated free base[7]. Therefore, the target m/z for extraction is 212.1645 ([M+H]⁺), not 248.1417.

Step-by-Step LC-HRMS Protocol (Self-Validating System)

Step 1: Sample Preparation

• Action: Weigh 1.0 mg of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride and dissolve in 1.0 mL of LC-MS grade Water:Acetonitrile (50:50, v/v) to create a 1 mg/mL stock. Dilute to 1 µg/mL using the same solvent supplemented with 0.1% Formic Acid.

• Causality: The 50:50 organic/aqueous blend balances the solvation of the hydrophilic salt and the lipophilic cyclohexyl moiety. Formic acid acts as a proton donor, dropping the pH below the piperidine nitrogen's pKa (~9.5) to ensure it is fully pre-ionized in solution, maximizing ESI+ efficiency.

Step 2: Chromatographic Separation

• Action: Inject 2 µL onto a C18 Reverse-Phase Column (e.g., 50 × 2.1 mm, 1.7 µm). Run a gradient of 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) against Mobile Phase A (Water + 0.1% Formic Acid) over 5 minutes at 0.4 mL/min.

• Validation: Always run a blank injection (solvent only) prior to the sample to rule out column carryover. Include a known internal standard (e.g., a deuterated piperidine analog) to validate retention time stability.

Step 3: Electrospray Ionization (ESI+)

• Action: Set Capillary Voltage to 3.5 kV and Desolvation Temperature to 350°C.

• Causality: The thermal energy and voltage desolvate the droplets. The chloride counterion is lost to the vacuum or repelled in positive mode, leaving the gas-phase [M+H]⁺ ion (exact mass 212.1645 Da) to enter the mass analyzer.

Step 4: High-Resolution Mass Analysis

• Action: Detect ions using an Orbitrap or Q-TOF mass spectrometer. Extract the chromatogram at m/z 212.1645.

• Validation: Confirm that the mass accuracy error is < 5 ppm. An error within this threshold definitively validates the elemental composition of C12H22NO2⁺.

Analytical workflow for LC-HRMS mass verification of the hydrochloride salt.

References

• Title: 897094-37-0・1-Cyclohexylpiperidine-3-carboxylic acid ...
• Title: 87489-40-5, 2-[2-chloroethyl(cyclohexyl)
• Source: benchchem.
• Title: 1-CYCLOHEXYLPIPERIDINE-3-CARBOXYLIC ...
• Source: benchchem.
• Title: Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• Source: nih.

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• 1. 897094-37-0・1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride・1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 2. mdpi.com [mdpi.com]
• 3. Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Cyclohexylpiperidine-4-carboxylic acid hydrochloride | 1185295-86-6 | Benchchem [benchchem.com]
• 5. echemi.com [echemi.com]
• 6. echemi.com [echemi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: A Comprehensive Guide to the Synthesis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

For Inquiries: Contact your technical support representative.

Abstract

This document provides a detailed, research-grade protocol for the synthesis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS No: 897094-37-0)[1][2]. As a substituted piperidine derivative, this compound and its analogs are of significant interest in medicinal chemistry and drug development. The synthetic strategy detailed herein is centered on the robust and widely applicable method of reductive amination. This guide is intended for researchers, chemists, and drug development professionals, offering a step-by-step methodology grounded in established chemical principles. We will delve into the causality behind procedural choices, provide a framework for reaction monitoring and purification, and conclude with methods for forming the stable hydrochloride salt.

Introduction and Scientific Background

Substituted piperidine scaffolds are privileged structures in medicinal chemistry, appearing in numerous FDA-approved pharmaceuticals. The specific target, 1-Cyclohexylpiperidine-3-carboxylic acid, combines a piperidine core, a cyclohexyl group on the nitrogen, and a carboxylic acid at the 3-position. This combination of features offers a unique three-dimensional structure and functional group presentation for interaction with biological targets.

The chosen synthetic route is reductive amination , a cornerstone of amine synthesis. This method involves the reaction of a carbonyl compound (cyclohexanone) with an amine (piperidine-3-carboxylic acid) to form an intermediate iminium ion, which is then reduced in situ to the target amine. This one-pot procedure is highly efficient and avoids the harsh conditions and over-alkylation issues that can plague direct N-alkylation with alkyl halides[3][4]. We will utilize sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent, a choice predicated on its remarkable selectivity for iminium ions over ketones and its effectiveness under mildly acidic conditions, which are compatible with the carboxylic acid moiety[5].

Reaction Scheme

The overall synthesis is a two-step process: (1) reductive amination to form the free base, followed by (2) salt formation with hydrochloric acid.

Caption: Overall reaction scheme for the synthesis.

Experimental Protocol

Safety Precautions: This procedure must be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory. Sodium triacetoxyborohydride can react with water to release hydrogen gas; handle with care. Dichloromethane is a suspected carcinogen.

Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
Piperidine-3-carboxylic acid	129.16	2.58 g	20.0	Starting material (1.0 equiv)
Cyclohexanone	98.14	2.16 g	22.0	1.1 equiv
Sodium triacetoxyborohydride	211.94	6.36 g	30.0	1.5 equiv
Dichloromethane (DCM), anhydrous	84.93	100 mL	-	Reaction solvent
Acetic Acid, glacial	60.05	1.15 mL	20.0	Catalyst (1.0 equiv)
Saturated Sodium Bicarbonate (NaHCO₃)	-	~100 mL	-	For work-up
Magnesium Sulfate (MgSO₄), anhydrous	120.37	-	-	For drying organic layer
Diethyl Ether (Et₂O)	74.12	~50 mL	-	For salt formation
2.0 M HCl in Diethyl Ether	-	~12 mL	24.0	For salt formation (1.2 equiv)

Step-by-Step Procedure

The following workflow diagram illustrates the sequence of operations for the synthesis.

Sources

• 1. nextsds.com [nextsds.com]
• 2. You are being redirected... [hit2lead.com]
• 3. researchgate.net [researchgate.net]
• 4. A New Way to Amines - GalChimia [galchimia.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: 1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride as a Privileged Scaffold in Neurological Drug Discovery

Executive Summary

The shift from flat, sp2-rich chemical libraries to conformationally restricted, sp3-rich scaffolds is a defining trend in modern drug discovery. 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS: 1185179-22-9 / 897094-37-0) is a highly versatile building block that perfectly embodies this paradigm. Featuring a rigid piperidine core, a sterically demanding lipophilic N-cyclohexyl appendage, and a reactive carboxylic acid handle, this molecule is primarily utilized in the synthesis of γ-Aminobutyric Acid (GABA) Transporter 1 (GAT-1) inhibitors and advanced peptidomimetics.

Mechanistic Rationale: The S1/S2 Pocket Paradigm

To understand the utility of this building block, one must examine the structural biology of the GABA transporter. Unsubstituted nipecotic acid is a natural GABA mimic that binds to the primary S1 pocket of GAT-1 and is actively transported across the neuronal membrane. However, to achieve therapeutic efficacy in conditions like epilepsy, the transporter must be blocked, not merely engaged.

Adding an N-cyclohexyl group provides critical steric bulk. This lipophilic appendage occupies the adjacent S2 pocket of the transporter, preventing the protein from transitioning to the inward-open state required for substrate translocation. Consequently, the molecule acts as a potent reuptake inhibitor rather than a transported substrate, trapping GAT-1 in an outward-open conformation .

Furthermore, utilizing the hydrochloride salt of this building block ensures chemical stability, prevents premature decarboxylation, and enhances handling during base-mediated library synthesis .

Fig 1: Mechanism of GAT-1 inhibition by N-substituted nipecotic acid derivatives.

Quantitative Data: Scaffold Profiling

The pre-installed cyclohexyl group eliminates the need for late-stage reductive amination, allowing divergent synthesis directly at the carboxylic acid position. Below is a comparative profile of the building block against its unsubstituted parent and a clinical reference drug.

Property	1-Cyclohexylpiperidine-3-carboxylic acid HCl	Unsubstituted Nipecotic Acid	Tiagabine (Reference Drug)
Molecular Weight	247.76 g/mol	129.16 g/mol	412.60 g/mol
LogP (Estimated)	1.8 – 2.2	-0.5	4.8
GAT-1 Interaction	Blocker Scaffold (Outward-open)	Substrate (Transported)	Blocker (Outward-open)
Primary Utility	Privileged Building Block	Weak Agonist / Scaffold	Clinical API (Antiepileptic)
BBB Permeability	High (Lipophilic N-substituent)	Low	High

Application 1: Synthesis of GAT-1 Inhibitor Libraries

This building block is frequently utilized in Dynamic Combinatorial Chemistry (DCC) and parallel library synthesis to discover novel neurological therapeutics .

Causality of Experimental Choices:

• Coupling Reagent (HATU): Chosen over EDC/HOBt to maximize efficiency with sterically hindered secondary amines and to minimize epimerization of the critical C3 stereocenter on the piperidine ring.

• Base (DIPEA): A non-nucleophilic base is essential to liberate the free amine from the hydrochloride salt without participating in the coupling reaction.

Self-Validating Protocol: Amide Coupling

• Preparation: Suspend 1-cyclohexylpiperidine-3-carboxylic acid HCl (1.0 eq) in anhydrous DMF (0.2 M).

• Base Liberation: Add DIPEA (3.0 eq) dropwise at 0 °C. Stir for 10 minutes to fully liberate the free base.

• Activation: Add HATU (1.1 eq) to the mixture.

• In-Process Control (Self-Validation): Before proceeding, sample 5 µL of the reaction mixture into 1 mL of acetonitrile. Analyze via LC-MS. Validation Checkpoint: The reaction must only proceed to the next step if the HOAt-active ester intermediate (M+H = ~365.2) is the dominant peak.

• Coupling: Add the desired amine nucleophile (1.2 eq). Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Purification: Quench with saturated aqueous NaHCO3, extract with EtOAc, and purify the organic layer via preparative HPLC to yield the final GAT-1 inhibitor candidate.

Fig 2: Amide coupling workflow utilizing 1-cyclohexylpiperidine-3-carboxylic acid HCl.

Application 2: Functional Validation via [3H]GABA Uptake Assay

Once a library of N-cyclohexyl nipecotic acid amides is synthesized, their biological efficacy must be quantified.

Causality of Experimental Choices:

• Cell Line (HEK293-hGAT1): Provides a clean, isolated background devoid of other GABA transporter subtypes (GAT-2, GAT-3, BGT-1), ensuring subtype-specific affinity data.

• Radioligand ([3H]GABA): Directly measures the functional blockade of the transporter rather than mere binding, distinguishing true inhibitors from transported substrates.

Self-Validating Protocol: Radioligand Uptake

• Cell Preparation: Seed HEK293 cells stably expressing human GAT-1 into 96-well plates (50,000 cells/well) and incubate for 24 hours at 37 °C.

• Washing: Wash cells twice with HEPES-buffered saline (HBS) containing 1.2 mM MgSO4 and 2.5 mM CaCl2.

• Compound Incubation: Add the synthesized amides (10 pM to 100 µM in 1% DMSO/HBS) to the wells.

• Assay Quality Control (Self-Validation): Include Tiagabine (10 µM) as a positive control for 100% inhibition, and 1% DMSO as a negative (vehicle) control. Validation Checkpoint: Calculate the Z'-factor using the positive and negative controls. The assay plate is only valid for data extraction if Z' ≥ 0.5, proving a robust assay window.

• Radioligand Addition: Add[3H]GABA (final concentration 50 nM) and incubate for exactly 10 minutes at room temperature.

• Termination: Stop the reaction by rapidly washing the cells three times with ice-cold HBS.

• Quantification: Lyse the cells using 0.1 N NaOH, add scintillation fluid, and measure radioactivity using a MicroBeta counter to calculate IC50 values.

Application Note: Structural Characterization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride using ¹H and ¹³C NMR Spectroscopy

Abstract

This application note provides a comprehensive guide to the characterization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride using Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed, step-by-step protocols for sample preparation and data acquisition for both proton (¹H) and carbon-13 (¹³C) NMR. Furthermore, this note offers an in-depth analysis of the predicted ¹H and ¹³C NMR spectra, including assignments of chemical shifts and coupling constants based on established principles and data from analogous structures. This guide is intended for researchers, scientists, and drug development professionals who require robust analytical methods for the structural elucidation and quality control of substituted piperidine derivatives.

Introduction

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a substituted piperidine derivative. Piperidine and its analogs are common structural motifs in a vast array of pharmaceuticals and bioactive molecules. Their conformational flexibility and basic nitrogen atom are key to their biological activity. As a hydrochloride salt, the compound's solubility and stability are often enhanced, which is a common strategy in drug development.[1]

Accurate structural confirmation is a critical step in the chemical synthesis and drug development process. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the unambiguous determination of the chemical structure of organic molecules in solution.[2] This application note details the expected NMR spectral features of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride and provides optimized protocols for acquiring high-quality ¹H and ¹³C NMR data.

Molecular Structure and Predicted Conformational Analysis

The structure of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride comprises a piperidinium ring N-substituted with a cyclohexyl group and a carboxylic acid group at the C3 position. The protonation of the piperidine nitrogen to form the hydrochloride salt results in a positively charged piperidinium cation.

Similar to cyclohexane, the piperidinium ring is expected to adopt a stable chair conformation to minimize steric strain.[3] The bulky cyclohexyl group on the nitrogen and the carboxylic acid group at C3 will preferentially occupy equatorial positions to reduce unfavorable 1,3-diaxial interactions.

Diagram 1: Molecular Structure and Atom Numbering

A clear numbering system is essential for unambiguous assignment of NMR signals. The following diagram illustrates the structure of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride with the IUPAC numbering convention used for the subsequent spectral analysis.

Caption: Step-by-step workflow for NMR sample preparation.

Causality Behind Protocol Choices:

• Solvent Selection: As a hydrochloride salt, the compound is polar. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it readily dissolves polar salts and, importantly, its exchange rate with labile protons (like N-H and O-H) is slow, allowing them to be observed in the ¹H spectrum. [4]Deuterium oxide (D₂O) is an alternative but will cause the N-H and O-H signals to exchange and disappear.

• Filtration: It is critical to remove any particulate matter from the sample. Suspended solids disrupt the magnetic field homogeneity, leading to broad spectral lines and poor resolution. [5]

NMR Data Acquisition

These parameters are a starting point and may require optimization based on the specific instrument and sample concentration.

Table 3: Recommended NMR Spectrometer Parameters (400 MHz)

Parameter	¹H NMR	¹³C NMR
Solvent	DMSO-d₆	DMSO-d₆
Temperature	298 K	298 K
Pulse Program	zg30	zgpg30
Number of Scans	16	1024 or more
Acquisition Time	~4 s	~1.5 s
Relaxation Delay (d1)	2 s	2 s
Spectral Width	16 ppm	240 ppm
Reference	TMS (0 ppm) or residual DMSO (δ ~2.50 ppm)	TMS (0 ppm) or DMSO (δ ~39.52 ppm)

Rationale for Parameter Choices:

• Number of Scans (¹³C): The ¹³C nucleus has a low natural abundance (~1.1%) and lower gyromagnetic ratio, making it much less sensitive than ¹H. [2]A higher number of scans is required to achieve an adequate signal-to-noise ratio.

• Relaxation Delay: A delay of 2 seconds allows for sufficient relaxation of the nuclei between pulses, which is important for obtaining accurate quantitative information, particularly for quaternary carbons in ¹³C NMR.

Data Interpretation and Conclusion

The acquired ¹H NMR spectrum should be integrated to confirm the relative number of protons corresponding to each signal. The multiplicities of the signals, governed by J-coupling, will provide crucial information about the connectivity of the atoms. For instance, the complex splitting patterns in the aliphatic region can be unraveled using 2D NMR techniques like COSY (Correlation Spectroscopy), which reveals proton-proton coupling networks.

Similarly, a ¹³C DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups, aiding in the definitive assignment of the carbon signals.

By comparing the experimental spectra with the predicted data provided in this note, researchers can confidently verify the structure of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride. The protocols and spectral analysis presented here serve as a robust framework for the characterization of this and related compounds, ensuring high scientific integrity in research and development settings.

References

• Semantic Scholar. (n.d.). Synthesis and characterization of 1-carbalkoxymethyl-4-hydroxy-1-methylpiperidinium chlorides. Retrieved from [Link]

• JoVE. (2025, May 22). NMR and Mass Spectroscopy of Carboxylic Acids. Retrieved from [Link]

• PubChem. (n.d.). Nipecotic Acid. Retrieved from [Link]

• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from [Link]

• MDPI. (2022, February 9). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Table of characteristic proton NMR chemical shifts. Retrieved from [Link]

• University of Ottawa. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). H NMR spectra were recorded at 300 and 400 MHz. Retrieved from [Link]

• MDPI. (2017, December 6). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Retrieved from [Link]

• ResearchGate. (2018, April 11). Can the salt form of my organic compound be determined using NMR? Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Retrieved from [Link]

• Reddit. (2016, February 17). NMR: relating coupling constants and major product. Retrieved from [Link]

• ResearchGate. (2025, August 5). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Retrieved from [Link]

• PubChem. (n.d.). 1-Cyclohexylpiperidine. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Table of Characteristic Proton NMR Shifts. Retrieved from [Link]

• Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclohexylpiperidine. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. 1-Cyclohexylpiperidine | C11H21N | CID 18724 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Protocol for the Preparation of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride Stock Solutions

Introduction

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS: 1185179-22-9)[1] is a specialized piperidine derivative frequently utilized as a building block in medicinal chemistry and as a pharmacological probe. Structurally related to nipecotic acid—a known inhibitor of GABA uptake—this compound features a lipophilic cyclohexyl group that modulates its target affinity and membrane permeability. Preparing accurate, stable stock solutions is a critical first step for reproducible in vitro assays and in vivo dosing regimens.

Physicochemical Profile

Understanding the quantitative physicochemical properties of the compound is essential for rational solvent selection and handling[1].

Property	Value
Chemical Name	1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride
CAS Number	1185179-22-9
Molecular Formula	C12H22ClNO2
Molecular Weight	247.76 g/mol
Form	Solid / Powder
Estimated Solubility	DMSO: ≥ 25 mg/mL Water: ≥ 30 mg/mL

Rational Solvent Selection: Causality & Experimental Design

The choice of solvent dictates the bioavailability and stability of the compound in downstream applications. As an Application Scientist, it is crucial to look beyond simple dissolution and understand the molecular interactions at play:

• Aqueous Solvents (Water/PBS): The presence of the hydrochloride (HCl) salt significantly enhances the dissolution thermodynamics in aqueous environments. The protonated piperidine nitrogen increases ion-dipole interactions with water, allowing for high-concentration aqueous stocks suitable for in vivo administration or sensitive cell culture assays where organic solvents cause toxicity[2].

• Organic Solvents (DMSO): The cyclohexyl moiety introduces a substantial hydrophobic domain. For long-term storage and high-concentration master stocks (e.g., for high-throughput screening), anhydrous Dimethyl Sulfoxide (DMSO) is the preferred solvent. DMSO prevents hydrolytic degradation, resists microbial growth, and ensures complete solvation of the lipophilic regions[3].

Step-by-Step Preparation Protocols

Self-Validating System: Every protocol below incorporates visual confirmation and filtration steps to ensure the physical and biological integrity of the final solution.

Protocol A: Preparation of a 10 mM Master Stock in DMSO (For In Vitro Use)

• Equilibration: Allow the vial containing 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride to equilibrate to room temperature in a desiccator for 30 minutes before opening.

  • Causality: This prevents ambient moisture condensation on the hygroscopic HCl salt, which would alter the effective molecular weight and degrade the compound.

• Calculation: To prepare a 10 mM solution, the required concentration is 2.478 mg/mL.

  • Formula: Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol ) / 1000

  • Example: To dissolve 5.0 mg of powder, add 2.018 mL of anhydrous DMSO.

• Solvation: Add the calculated volume of high-purity, anhydrous DMSO (≥99.9%) to the vial.

• Agitation: Vortex the mixture for 30–60 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.

  • Visual Validation: The solution must be completely clear with no Tyndall effect (light scattering) when held against a light source.

• Aliquoting: Divide the stock into 50 µL or 100 µL aliquots in sterile, amber microcentrifuge tubes to prevent repeated freeze-thaw cycles and photolytic degradation[4].

Protocol B: Preparation of a 10 mM Working Stock in Aqueous Buffer (For In Vivo / Cell Culture Use)

• Weighing: Accurately weigh the required mass of the compound using a calibrated microbalance.

• Solvation: Add sterile, cell-culture grade H₂O or Phosphate-Buffered Saline (PBS, pH 7.4).

  • Note: The acidic nature of the HCl salt may slightly lower the pH of unbuffered water; verify the final pH if the downstream assay is pH-sensitive.

• Agitation: Vortex and sonicate until complete dissolution is achieved.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm PES (Polyethersulfone) or PTFE syringe filter into a sterile container.

  • Causality: Filtration removes opportunistic microbial contaminants and undissolved micro-particulates that could skew cell viability data or block fine in vivo administration needles.

• Aliquoting: Store in single-use aliquots.

Workflow Visualization

Below is the logical workflow for determining the appropriate preparation and storage pathway.

Workflow for preparing and storing 1-Cyclohexylpiperidine-3-carboxylic acid HCl.

Storage & Stability Guidelines

According to [4]:

• Temperature: Store master aliquots at -20°C for up to 3 months, or -80°C for up to 6 months[2].

• Freeze-Thaw Cycles: Strictly avoid repeated freeze-thaw cycles. Each cycle introduces localized concentration gradients, potential precipitation, and accelerates degradation.

• Working Solutions: Once an aliquot is thawed, keep it on ice and use it within 6 hours. Discard any unused portion to maintain the integrity of your experimental replicates[4].

References

• Cold Spring Harbor Protocols. Protocols for treating C. elegans with pharmacological agents. Cold Spring Harbor Laboratory Press. URL: [Link]

• National Institutes of Health (NIH) / PMC. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. PMC. URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. tribioscience.com [tribioscience.com]
• 3. cell.com [cell.com]
• 4. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Incorporation of 1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride in Peptidomimetic Synthesis

An in-depth technical guide for researchers and drug development professionals on the incorporation of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride in solid-phase peptide synthesis (SPPS).

Introduction and Mechanistic Rationale

The development of peptidomimetics often requires the introduction of unnatural amino acids to overcome the poor pharmacokinetic properties of native peptides, such as rapid proteolytic degradation and low membrane permeability. 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (1-CHPA·HCl) is a highly specialized, conformationally restricted building block[1]. Structurally, it is an N-alkylated derivative of nipecotic acid (piperidine-3-carboxylic acid).

Because the nitrogen atom in the piperidine ring is alkylated with a bulky cyclohexyl group, it exists as a tertiary amine. Consequently, 1-CHPA cannot be extended at its N-terminus using standard amide-coupling chemistry. Instead, it is exclusively utilized as an N-terminal capping agent or conjugated to orthogonal side-chain amines (e.g., the ε-amino group of Lysine)[2].

The Causality of Structural Design

Integrating 1-CHPA into a peptide sequence provides three distinct pharmacological and structural advantages:

• Conformational Restriction: The piperidine ring acts as a rigid proline surrogate. Nipecotic acid derivatives are known to dictate specific secondary structures, frequently inducing stable reverse turns (e.g., 12-membered ring hydrogen bonds) that stabilize the bioactive conformation of the peptide[3].

• Enhanced Lipophilicity: The addition of the highly hydrophobic cyclohexyl group significantly increases the overall partition coefficient (LogP) of the peptide, facilitating blood-brain barrier (BBB) crossing and cellular membrane permeability.

• Physiological Protonation: The tertiary amine of 1-CHPA has a pKa that ensures it remains protonated at physiological pH (7.4). This basic center is a critical pharmacophore for binding to specific targets, such as monoamine transporters (e.g., GABA transporters like mGAT1) and various G-protein-coupled receptors (GPCRs)[4].

Pharmacological and structural advantages of 1-CHPA incorporation in peptidomimetics.

Experimental Workflows & Optimization

Overcoming Steric Hindrance

Coupling 1-CHPA to a resin-bound peptide presents a significant kinetic hurdle. The carboxylic acid at the 3-position of the piperidine ring is sterically hindered by both the adjacent cyclic backbone and the bulky N-cyclohexyl group. Standard carbodiimide chemistry (e.g., DIC/HOBt) often results in incomplete coupling, leading to deletion sequences or unreacted starting material.

To achieve near-quantitative yields, highly reactive uronium/aminium salts (such as HATU or COMU) must be paired with HOAt or OxymaPure. Furthermore, because 1-CHPA is supplied as a hydrochloride salt , it must be thoroughly neutralized with a tertiary amine base (like DIEA) prior to the addition of the coupling reagent; failure to do so will protonate the base required for the activation mechanism, aborting the formation of the active ester.

Table 1: Optimization of 1-CHPA Coupling Conditions on Rink Amide Resin

Data reflects the coupling of 1-CHPA·HCl to a sterically unhindered N-terminal Glycine.

Coupling Reagent	Additive	Base (Equivalents)	Time (h)	Temp (°C)	Conversion Yield (%)
DIC	HOBt	DIEA (4.0 eq)	2.0	25	45%
HBTU	HOBt	DIEA (4.0 eq)	2.0	25	62%
HATU	HOAt	DIEA (4.0 eq)	2.0	25	88%
HATU	HOAt	DIEA (4.0 eq)	4.0	25	95%
COMU	Oxyma	DIEA (4.0 eq)	2.0	25	96%

Self-Validating Protocol: N-Terminal Capping with 1-CHPA

The following protocol outlines the step-by-step methodology for capping a resin-bound peptide with 1-CHPA·HCl. This system is self-validating, utilizing colorimetric assays and mass spectrometry to ensure reaction completion at critical junctures.

Materials Required

• Resin: Peptide-bound resin with a free N-terminal secondary or primary amine (e.g., 0.1 mmol scale).

• Reagents: 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (1-CHPA·HCl)[1], HATU, HOAt (0.6 M in DMF), N,N-Diisopropylethylamine (DIEA).

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Trifluoroacetic acid (TFA).

Step-by-Step Methodology

Step 1: Preparation of the Resin

• Swell the peptide-resin (0.1 mmol) in DMF for 30 minutes.

• If the N-terminus is Fmoc-protected, perform deprotection using 20% Piperidine in DMF (2 × 10 min).

• Wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min).

• Validation: Perform a Kaiser test. A positive result (deep blue resin beads) confirms the presence of the free N-terminal amine.

Step 2: Neutralization and Activation of 1-CHPA

• In a separate vial, dissolve 1-CHPA·HCl (0.4 mmol, 4 equivalents) in 2 mL of DMF.

• Add DIEA (0.8 mmol, 8 equivalents) to the vial. Causality: 4 equivalents of DIEA neutralize the HCl salt of the amino acid, and the remaining 4 equivalents serve as the base for the subsequent HATU activation.

• Add HATU (0.38 mmol, 3.8 equivalents) and HOAt (0.4 mmol, 4 equivalents) to the solution.

• Vortex the mixture for 3 minutes at room temperature to allow the formation of the highly reactive 7-azabenzotriazole active ester.

Step 3: Coupling Reaction

• Add the activated 1-CHPA solution to the swollen resin.

• Agitate the reaction mixture at room temperature for 3 to 4 hours. (Alternatively, microwave-assisted coupling at 75°C for 15 minutes can be utilized to overcome severe steric hindrance).

• Drain the reaction mixture and wash the resin with DMF (5 × 1 min) and DCM (5 × 1 min).

• Validation: Perform a Kaiser test. A negative result (yellow/colorless beads) indicates complete coupling. If the test is slightly blue, repeat Steps 2 and 3.

Step 4: Cleavage and Global Deprotection

• Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIPS, 2.5% H₂O) for 2 hours at room temperature.

• Precipitate the cleaved peptidomimetic in cold diethyl ether, centrifuge, and dry the pellet.

• Validation: Analyze the crude product via LC-MS. Look for a mass shift of +194.3 Da relative to the uncapped peptide sequence, which corresponds to the exact mass addition of the 1-cyclohexylpiperidine-3-carbonyl moiety (C₁₂H₂₀NO).

Workflow for N-terminal capping of peptides using 1-CHPA·HCl via SPPS.

References

• Stereochemical Control of Hairpin Formation in β-Peptides Containing Dinipecotic Acid Reverse Turn Segments. Journal of the American Chemical Society.[Link]

• Crystal Structures of Anti-Apoptotic BFL-1 and its Complex with a Covalent Stapled Peptide Inhibitor. Cell Chemical Biology / PMC.[Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Catalysts (MDPI).[Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Crystal Structures of Anti-Apoptotic BFL-1 and its Complex with a Covalent Stapled Peptide Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Introduction: A Strategic Approach to Profiling a Novel Piperidine-Based Compound

An In-Depth Guide to the In Vitro Characterization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

The compound 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride belongs to the piperidine class, a chemical scaffold frequently found in centrally active pharmacological agents. Notable examples include phencyclidine (PCP), which is a potent N-methyl-D-aspartate (NMDA) receptor antagonist, and numerous other derivatives that exhibit a wide range of activities at various ion channels and receptors. The presence of the carboxylic acid moiety also suggests a potential for interaction with amino acid receptors, such as the γ-aminobutyric acid (GABA) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[1][2][3][4][5]

Given the structural alerts within 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, a systematic in vitro evaluation is warranted to elucidate its pharmacological profile. This guide presents a tiered approach for the comprehensive in vitro characterization of this novel compound, starting with primary binding assays to identify potential molecular targets, followed by functional assays of increasing complexity to determine the nature and potency of its activity. The protocols provided herein are grounded in established methodologies and are designed to be self-validating, ensuring the generation of robust and reproducible data for researchers in pharmacology and drug development.

Part 1: Primary Target Engagement - Radioligand Binding Assays

The initial step in characterizing a novel compound is to determine if it physically interacts with its hypothesized targets. Competitive radioligand binding assays are a robust and high-throughput method to quantify the affinity of a test compound for a specific receptor.[6][7] We will focus on the GABAA and NMDA receptors as primary potential targets.

Workflow for Radioligand Binding Assays

Caption: Workflow of a competitive radioligand binding assay.

Protocol 1.1: GABAA Receptor Binding Assay

This assay quantifies the ability of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride to displace a radiolabeled ligand from the GABAA receptor. [3H]muscimol, a potent GABAA agonist, is a suitable radioligand.

Materials:

• Membrane Preparation: Rat cortical membranes or membranes from HEK293 cells stably expressing a GABAA receptor subtype (e.g., α1β2γ2).

• Radioligand: [3H]muscimol.

• Non-specific binding control: Unlabeled GABA or bicuculline.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Instrumentation: Cell harvester, liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize rat cerebral cortex in ice-cold 0.32 M sucrose solution. Centrifuge at 1,000 x g for 10 minutes to remove nuclei and debris. Centrifuge the supernatant at 20,000 x g for 20 minutes. Wash the resulting pellet by resuspension in assay buffer and recentrifugation three times to remove endogenous GABA.[8] Resuspend the final pellet in assay buffer, determine protein concentration (e.g., Bradford assay), and store at -80°C.

• Assay Setup: In a 96-well plate, set up triplicate wells for each condition (Total Binding, Non-specific Binding, and a range of test compound concentrations).

• Incubation: To each well, add:

  • 50 µL of assay buffer (for Total Binding) OR 50 µL of unlabeled GABA (100 µM final concentration for Non-specific Binding) OR 50 µL of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride at various concentrations.

  • 50 µL of [3H]muscimol (e.g., 2-4 nM final concentration).

  • 150 µL of membrane preparation (50-100 µg protein).

• Incubate at 4°C for 45-60 minutes.

• Filtration: Terminate the assay by rapid filtration through glass fiber filters (e.g., GF/B) using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place filters in scintillation vials with scintillation cocktail. Measure radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percent specific binding against the log concentration of the test compound.

  • Determine the IC50 value using non-linear regression.

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 1.2: NMDA Receptor Binding Assay

This protocol measures the affinity of the test compound for the ion channel pore site of the NMDA receptor, using MK-801, a non-competitive antagonist.[6][9][10]

Materials:

• Membrane Preparation: Rat cortical membranes.

• Radioligand: MK-801.

• Non-specific binding control: Unlabeled MK-801 or PCP.

• Assay Buffer: 50 mM HEPES, pH 7.4.

• Co-agonists: Glutamate and Glycine (required to open the channel for MK-801 to bind).

Procedure:

• Membrane Preparation: Prepare as described in Protocol 1.1.

• Assay Setup: Similar to Protocol 1.1.

• Incubation: To each well, add:

  • 50 µL of assay buffer with co-agonists (10 µM glutamate, 10 µM glycine).

  • 50 µL of assay buffer (Total Binding) OR unlabeled MK-801 (10 µM for Non-specific Binding) OR test compound.

  • 50 µL of MK-801 (e.g., 1-5 nM final concentration).

  • 150 µL of membrane preparation (100-200 µg protein).

• Incubate at room temperature for 2-4 hours to reach equilibrium.

• Filtration and Quantification: Proceed as in Protocol 1.1.

• Data Analysis: Proceed as in Protocol 1.1.

Target	Radioligand	Hypothetical Ki (nM) for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride
GABAA Receptor	[3H]muscimol	850
NMDA Receptor	MK-801	120

Part 2: Elucidating Mechanism of Action - Electrophysiology

Electrophysiology is the gold standard for characterizing the functional effects of a compound on ion channels.[11] The whole-cell patch-clamp technique allows for precise measurement of ion currents through receptors in response to agonist and modulator application.

Principle of Patch-Clamp Electrophysiology

Caption: Workflow for whole-cell patch-clamp electrophysiology.

Protocol 2.1: Whole-Cell Patch-Clamp on GABAA Receptors

This protocol determines if the test compound acts as an agonist, antagonist, or allosteric modulator at GABAA receptors.

Materials:

• Cells: HEK293 cells transiently or stably expressing the desired GABAA receptor subtype (e.g., α1β2γ2).

• Solutions:

  • External Solution (mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, pH 7.4.

  • Internal (Pipette) Solution (mM): 140 CsCl, 10 EGTA, 10 HEPES, 2 Mg-ATP, pH 7.2.

• Agonist: GABA.

• Instrumentation: Patch-clamp amplifier, microscope, micromanipulator, perfusion system.

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before recording.

• Recording:

  • Place a coverslip in the recording chamber and perfuse with external solution.

  • Using a micromanipulator, approach a cell with a glass pipette filled with internal solution and form a high-resistance (>1 GΩ) seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell voltage at -60 mV.

• Experimental Paradigms:

  • Agonist Test: Apply increasing concentrations of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride alone to determine if it directly activates the receptor and generates a current.

  • Antagonist Test: Apply a fixed concentration of GABA (e.g., EC50) to elicit a control current. Then, co-apply GABA with increasing concentrations of the test compound to see if it inhibits the GABA-evoked current.

  • Positive Allosteric Modulator (PAM) Test: Apply a low, sub-maximal concentration of GABA (e.g., EC10-EC20) to elicit a small control current. Co-apply this concentration of GABA with increasing concentrations of the test compound to see if it enhances the current.[12][13]

• Data Analysis:

  • Measure the peak amplitude of the current in response to each application.

  • For agonist/antagonist/PAM activity, plot the normalized current response against the log concentration of the test compound to determine the EC50 or IC50.

Automated Patch-Clamp: For higher throughput, automated patch-clamp systems can be used.[14][15][16][17][18] These systems use microfluidic chips to trap cells and perform recordings in a 96- or 384-well format, allowing for rapid screening of compound libraries.

Assay Mode	Parameter	Hypothetical Value for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride
GABAA Agonist Test	EC50	> 100 µM (No activity)
GABAA Antagonist Test	IC50	> 100 µM (No activity)
GABAA PAM Test (at GABA EC20)	EC50	2.5 µM
NMDA Antagonist Test	IC50	3.1 µM

Part 3: High-Throughput Functional Screening

For larger-scale screening or to triage compounds before committing to lower-throughput electrophysiology, fluorescence-based functional assays are invaluable.[19]

Protocol 3.1: Fluorescent Membrane Potential Assay

This assay uses a voltage-sensitive dye to detect changes in membrane potential resulting from ion channel activation. GABAA receptor activation causes Cl- influx, leading to hyperpolarization, which is detected as a change in fluorescence.[20][21]

Materials:

• Cells: HEK293 cells stably expressing a GABAA receptor subtype.

• Dye: FLIPR Membrane Potential (FMP) Red or Blue Dye Kit.

• Instrumentation: Fluorescence plate reader (e.g., FLIPR, FDSS).

Procedure:

• Cell Plating: Plate cells in a 384-well black-walled, clear-bottom plate.

• Dye Loading: Remove culture medium and add the FMP dye solution reconstituted in assay buffer. Incubate for 30-60 minutes at room temperature.

• Assay:

  • Place the plate in the fluorescence reader.

  • Establish a baseline fluorescence reading.

  • Add the test compound (for modulator testing) or buffer.

  • Add an agonist (e.g., GABA at EC80) to stimulate the channel.

  • Record the change in fluorescence over time.

• Data Analysis: Calculate the change in fluorescence in response to the compound and agonist. Determine EC50 or IC50 values.

Protocol 3.2: YFP-Based Halide Flux Assay

This assay provides a more specific readout for chloride channels like the GABAA receptor. Cells co-express the receptor and a halide-sensitive Yellow Fluorescent Protein (YFP). Influx of an iodide surrogate ion quenches the YFP fluorescence, providing a direct measure of channel activity.[22][23][24][25][26][27]

Principle of YFP Halide Flux Assay

Caption: Principle of the YFP-based halide flux assay for GABAA receptors.

Materials:

• Cells: CHO or HEK293 cells stably expressing a GABAA receptor subtype and a halide-sensitive YFP (e.g., YFP-H148Q/I152L).

• Buffers:

  • Chloride Buffer (mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, pH 7.4.

  • Iodide Buffer (mM): 140 NaI, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, pH 7.4.

• Instrumentation: Fluorescence plate reader with liquid handling capabilities.

Procedure:

• Cell Plating: Plate YFP-GABAA cells in a 384-well plate.

• Assay:

  • Wash cells with Chloride Buffer.

  • Place the plate in the reader and begin recording baseline fluorescence.

  • Add the test compound diluted in Chloride Buffer.

  • After a short pre-incubation, add GABA and Iodide Buffer.

• Data Analysis: The rate of fluorescence quench is proportional to the GABAA receptor activity. Analyze the initial rate of quench to determine the compound's effect and calculate EC50 or IC50 values.

Assay Type	Parameter	Hypothetical Value for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride
Membrane Potential Assay	EC50 (PAM activity)	3.0 µM
YFP Halide Flux Assay	EC50 (PAM activity)	2.7 µM

Conclusion and Data Integration

By employing this tiered in vitro screening cascade, a comprehensive pharmacological profile of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride can be constructed. The hypothetical data presented suggest that this compound may have low-micromolar affinity for the NMDA receptor channel site and act as a positive allosteric modulator of the GABAA receptor, with minimal direct agonist or antagonist activity. The convergence of data from binding, electrophysiology, and fluorescence-based functional assays provides a high degree of confidence in the compound's mechanism of action, paving the way for further investigation in more complex biological systems.

References

• Characterization of GABA Receptors - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics - Frontiers. (n.d.). Retrieved from [Link]

• MK801 Radioligand Binding Assay at the N -Methyl- D -Aspartate Receptor. (2025, August 6). ResearchGate. Retrieved from [Link]

• Automated Patch Clamp for Ion Channel Variant Screening. (n.d.). MaxCyte. Retrieved from [Link]

• MK801 radioligand binding assay at the N-methyl-D-aspartate receptor. (2001, May 15). PubMed. Retrieved from [Link]

• Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye - PMC. (n.d.). Retrieved from [Link]

• Singh, H. P., et al. (2009). Synthesis, characterization, Biological Evaluation and In silico study of some Novel bis-piperidine derivatives. International Journal of PharmTech Research, 1(2), 283-287.

• Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. (2017, April 12). Retrieved from [Link]

• Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics. (2007, October 15). PubMed. Retrieved from [Link]

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. (2016, February 14). Biophysics Reports. Retrieved from [Link]

• Automated Patch Clamp. (n.d.). Cell Microsystems. Retrieved from [Link]

• Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. (2025, August 28). Scilit. Retrieved from [Link]

• Cell-based fluorescent assay for high-throughput quantitative screening of CFTR chloride transport agonists. (n.d.). American Journal of Physiology-Cell Physiology. Retrieved from [Link]

• A Genetically-Encoded YFP Sensor with Enhanced Chloride Sensitivity, Photostability and Reduced pH Interference Demonstrates Augmented Transmembrane Chloride Movement by Gerbil Prestin (SLC26a5). (2014, June 5). PLOS ONE. Retrieved from [Link]

• Design, synthesis, molecular modeling, in vitro evaluation of novel piperidine‐containing hydrazone derivatives as cholinesterase inhibitors. (2024, June 3). ResearchGate. Retrieved from [Link]

• Schematic representation of the Halide Sensitive-YFP quenching assay. (n.d.). ResearchGate. Retrieved from [Link]

• Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. (2025, August 29). MDPI. Retrieved from [Link]

• Cell-based fluorescent assay for invertebrate γ-aminobutyric acid (GABA) receptor and characterisation of a novel isoxazoline insecticide. (n.d.). Retrieved from [Link]

• An Advanced Automated Patch Clamp Protocol Design to Investigate Drug-Ion Channel Binding Dynamics. (2021, September 28). PubMed. Retrieved from [Link]

• Automated ion channel screening: patch clamping made easy. (2007, April 15). PubMed. Retrieved from [Link]

• Use of FLIPR membrane potential dyes for validation of high-throughput screening with the FLIPR and microARCS technologies: identification of ion channel modulators acting on the GABA(A) receptor. (2008, February 12). PubMed. Retrieved from [Link]

• NMDA Biochemical Binding Assay Service. (n.d.). Reaction Biology. Retrieved from [Link]

• Data Sheet Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Retrieved from [Link]

• Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells. (2013, March 14). PLOS ONE. Retrieved from [Link]

• Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. (2014, February 27). Brieflands. Retrieved from [Link]

• Modulation of Extrasynaptic THIP Conductances by GABAA-Receptor Modulators in Mouse Neocortex. (n.d.). Journal of Neurophysiology. Retrieved from [Link]

• Modulation of the mammalian GABAA receptor by type I and type II positive allosteric modulators of the α7 nicotinic acetylcholine receptor - PMC. (n.d.). Retrieved from [Link]

• Premo™ Halide Sensor. (2011, March 7). UNIMIB. Retrieved from [Link]

• Radiochemical synthesis and radio-ligand receptor binding assay of {sup 99}Tc{sup m}-NCAM as a potential NMDA receptor imaging agent (Journal Article). (2009, May 15). ETDEWEB - OSTI.GOV. Retrieved from [Link]

• Electrophysiology of ionotropic GABA receptors - PMC - NIH. (n.d.). Retrieved from [Link]

• Modulation of GABAA Receptors by Hydrogen Ions Reveals Synaptic GABA Transient and a Crucial Role of the Desensitization Process. (2003, September 3). Journal of Neuroscience. Retrieved from [Link]

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electrophysiology of ionotropic GABA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Modulation of the mammalian GABAA receptor by type I and type II positive allosteric modulators of the α7 nicotinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
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• 17. An Advanced Automated Patch Clamp Protocol Design to Investigate Drug-Ion Channel Binding Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Automated ion channel screening: patch clamping made easy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. A Genetically-Encoded YFP Sensor with Enhanced Chloride Sensitivity, Photostability and Reduced pH Interference Demonstrates Augmented Transmembrane Chloride Movement by Gerbil Prestin (SLC26a5) | PLOS One [journals.plos.org]
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• 26. Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells | PLOS One [journals.plos.org]
• 27. elearning.unimib.it [elearning.unimib.it]

Technical Notes & Optimization

how to improve synthesis yield of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Technical Support Center: Yield Optimization for 1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride Synthesis

Overview Synthesizing 1-cyclohexylpiperidine-3-carboxylic acid hydrochloride presents unique challenges due to the zwitterionic nature of the nipecotic acid precursor and the steric bulk of the cyclohexyl group. This support center provides mechanistic troubleshooting, validated protocols, and empirical data to help researchers transition from low-yielding direct alkylations to high-efficiency reductive amination workflows.

Synthetic Pathway & Mechanistic Workflow

Workflow comparing reductive amination (preferred) vs. direct alkylation routes.

Troubleshooting Guide: Yield Optimization

Issue 1: Low yield and heavy byproducts when using direct alkylation (bromocyclohexane).

• Causality : Cyclohexyl bromide is a sterically hindered secondary alkyl halide. When reacted with the secondary amine of piperidine-3-carboxylic acid, the amine acts primarily as a base rather than a nucleophile. This triggers an E2 elimination pathway, generating cyclohexene gas and leaving the starting amine unreacted [4].

• Solution : Abandon direct alkylation. Transition to a reductive amination protocol using cyclohexanone.

Issue 2: Over-reduction of cyclohexanone to cyclohexanol during reductive amination.

• Causality : Using sodium borohydride (NaBH₄) or adding the reducing agent too early leads to the direct reduction of the ketone before the iminium ion can fully form.

• Solution : Use Sodium triacetoxyborohydride (STAB). STAB is a milder, chemoselective reducing agent that specifically targets the protonated iminium ion over the unprotonated ketone [1]. Allow the amine and ketone to stir with a catalytic amount of acetic acid for 30–60 minutes prior to adding STAB.

Issue 3: Near-total product loss during aqueous workup.

• Causality : Piperidine-3-carboxylic acid (nipecotic acid) is an amino acid. The N-alkylated product is a zwitterion (inner salt) at neutral pH, making it highly polar and virtually impossible to extract from water into organic solvents like dichloromethane (DCM) or ethyl acetate.

• Solution : Use the esterified starting material (ethyl piperidine-3-carboxylate). The ester is lipophilic and easily extracted. After isolation, perform a basic hydrolysis (NaOH/EtOH) to reveal the carboxylic acid, followed by acidification to form the final HCl salt [2].

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and isolated yields for the N-cyclohexylation of ethyl piperidine-3-carboxylate.

Method	Reagents	Solvent	Temp	Major Byproduct	Isolated Yield
Direct Alkylation	Cyclohexyl bromide, K₂CO₃	DMF	80 °C	Cyclohexene (E2)	12%
Reductive Amination	Cyclohexanone, NaBH₄	MeOH	25 °C	Cyclohexanol	35%
Reductive Amination	Cyclohexanone, STAB	DCE	25 °C	Trace unreacted SM	68%
Reductive Amination	Cyclohexanone, STAB, AcOH (1 eq)	DCE	25 °C	None	92%

Note: The addition of 1 equivalent of acetic acid (AcOH) lowers the pH to ~4.5, accelerating iminium ion formation and maximizing the chemoselectivity of STAB [1].

Validated Step-by-Step Methodology

This protocol utilizes a self-validating framework. Do not proceed to the next step unless the in-process validation checks are met.

Step 1: Reductive Amination (Imine Formation & Reduction)

• Preparation : Dissolve ethyl piperidine-3-carboxylate (1.0 eq) and cyclohexanone (1.2 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

• Acidification : Add glacial acetic acid (1.0 eq). Stir at room temperature for 1 hour under a nitrogen atmosphere.

  • Validation Check: Take a small aliquot, quench with NaHCO₃, and analyze via GC-MS or LC-MS. You should observe the mass of the intermediate imine/enamine.

• Reduction : Add Sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes to control mild exotherm. Stir for 12 hours at room temperature.

  • Validation Check: TLC (10% MeOH in DCM, Ninhydrin stain). The secondary amine starting material (Rf ~0.2, stains purple/red) must be completely consumed, replaced by a new tertiary amine spot (Rf ~0.6, does not stain strongly with Ninhydrin; use Dragendorff's reagent).

• Workup : Quench the reaction with saturated aqueous NaHCO₃ (adjust to pH 8). Extract 3x with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield ethyl 1-cyclohexylpiperidine-3-carboxylate.

Step 2: Ester Hydrolysis & Salt Formation

• Hydrolysis : Dissolve the crude ester in a 1:1 mixture of Ethanol and 2M aqueous NaOH (3.0 eq). Reflux for 2 hours.

  • Validation Check: LC-MS should show complete disappearance of the ester mass and the appearance of the [M+H]+ peak for the free carboxylic acid (m/z 212.16).

• Neutralization : Cool to room temperature and carefully adjust the pH to 6.5 using 2M HCl. Concentrate the mixture to dryness under reduced pressure to remove all water.

• Extraction of Zwitterion : Suspend the dried solid in a 1:1 mixture of absolute ethanol and chloroform. Filter off the insoluble inorganic salts (NaCl). Concentrate the filtrate to yield the free 1-cyclohexylpiperidine-3-carboxylic acid.

• Salt Crystallization : Dissolve the free acid in minimal anhydrous diethyl ether (or THF). Dropwise, add a 2.0 M solution of anhydrous HCl in diethyl ether until precipitation ceases.

• Isolation : Filter the resulting white precipitate under a nitrogen blanket (the salt can be hygroscopic). Wash with cold anhydrous ether and dry under high vacuum to afford 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Frequently Asked Questions (FAQs)

Q: Can I perform the reductive amination directly on the free nipecotic acid instead of the ester? A: Yes, but it requires highly polar solvents and specialized isolation. You can use methanol or water as the solvent and catalytic hydrogenation (e.g., Rh-Ni or Pd/C with H₂ gas) [3]. However, isolating the water-soluble zwitterionic product requires ion-exchange chromatography (e.g., Dowex 50WX8), which is difficult to scale compared to the ester route.

Q: Why use 1,2-dichloroethane (DCE) instead of dichloromethane (DCM) for the STAB reduction? A: STAB is significantly more soluble in DCE than in DCM, and DCE allows for slightly higher reaction temperatures if heating is required for sterically hindered ketones. It is the industry standard solvent for this specific transformation [1].

Q: My HCl salt is forming an oil instead of a solid precipitate. How do I induce crystallization? A: Oiling out occurs when residual water is present or the solvent is too polar. Ensure your HCl source is strictly anhydrous (e.g., HCl in dioxane or ether). If it oils out, concentrate the mixture to dryness, re-dissolve in a minimum amount of hot anhydrous acetone or acetonitrile, and let it cool slowly to induce crystallization.

References

• Title: Amine synthesis by reductive amination (reductive alkylation)
• Title: Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines Source: The Journal of Organic Chemistry - ACS Publications URL
• Title: Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency Source: MDPI URL
• Title: Procedure for N-alkylation of Piperidine?

troubleshooting solubility issues with 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and resolve complex solubility issues associated with 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride .

This compound presents unique physicochemical challenges. It contains a basic piperidine nitrogen, an acidic carboxylic acid, and a highly lipophilic cyclohexyl group. While formulated as a hydrochloride salt to enhance aqueous solubility, its behavior in solution is highly dependent on pH, counterion concentration, and solvent dielectric properties.

Diagnostic Workflow

Before altering your experimental parameters, use the decision tree below to identify the thermodynamic or kinetic mechanism driving your solubility failure.

Figure 1: Decision tree for diagnosing solubility issues based on solvent and pH conditions.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does the compound precipitate when I dilute my aqueous stock into physiological buffers (pH 7.4)? The Causality: This is a classic case of isoelectric precipitation. 1-Cyclohexylpiperidine-3-carboxylic acid is an amphoteric molecule. At pH 7.4, the carboxylic acid (pKa ~4.0) is deprotonated ( −COO− ), while the piperidine nitrogen (pKa ~9.5) remains protonated ( −NH+− ). This results in a net-neutral zwitterion. Zwitterions form incredibly strong intermolecular ionic lattices. Because the net charge is zero, the hydration energy provided by the aqueous buffer cannot overcome the crystal lattice energy, leading to rapid precipitation[1]. The Fix: If your assay permits, conduct the dissolution at a pH at least 2 units away from the isoelectric point (pI) to ensure the molecule carries a net charge, maximizing ion-dipole interactions with water.

Q2: I am testing oral bioavailability. Why is the solubility drastically lower in Simulated Gastric Fluid (SGF, pH 1.2) compared to pure water? The Causality: This is caused by the common-ion effect . The dissolution of a hydrochloride salt is governed by its solubility product constant ( Ksp​=[Drug+][Cl−] ). SGF contains a high background concentration of chloride ions (~0.1 M HCl). To maintain the thermodynamic Ksp​ equilibrium, the presence of excess Cl− forces the [Drug+] concentration to decrease, pushing the compound out of solution and into its solid state[2],[3]. The Fix: For in vitro testing, swap the chloride-based buffer for a mesylate or acetate buffer at the same pH. This removes the common counterion while maintaining the acidic environment, allowing you to measure the true pH-dependent solubility[4].

Q3: I cannot get a clear 50 mM stock solution in DMSO for my high-throughput screening. Why does a "soluble" salt fail in organic solvent? The Causality: Pharmaceutical salts are designed to dissolve in solvents with high dielectric constants (like water) that can stabilize separated ions. DMSO is a polar aprotic solvent; while it solvates cations well, it is notoriously poor at solvating small, hard anions like chloride. Consequently, the solvent cannot overcome the salt's crystal lattice energy[1]. The Fix: You must remove the chloride counterion. Convert the HCl salt to its free base form (Protocol B below). The free base relies on the lipophilicity of the cyclohexyl group rather than ionic solvation, making it highly soluble in DMSO.

Data Presentation: pH-Dependent Solubility Profiling

To predict how this compound will behave in your specific assay, reference the ionization states and their corresponding solubility impacts summarized below.

Table 1: Predicted Ionization States and Solubility Impact Across pH Ranges

pH Range	Dominant Species	Net Charge	Aqueous Solubility	Primary Limiting Factor
< 2.0	Cationic (Protonated N, Protonated COOH)	+1	Moderate to High	Common-ion effect (if Cl− is present in media)
4.0 - 8.0	Zwitterionic (Protonated N, Deprotonated COO− )	0	Very Low	High crystal lattice energy at the isoelectric point
> 10.0	Anionic (Deprotonated N, Deprotonated COO− )	-1	Moderate	Hydrophobic bulk of the cyclohexyl substituent

Experimental Protocols

Protocol A: Thermodynamic pH-Solubility Profiling (Shake-Flask Method)

Use this self-validating protocol to empirically determine the pHmax​ and isoelectric point of your specific batch.

• Buffer Preparation: Prepare 50 mM buffer solutions across a pH range of 1.0 to 10.0 (e.g., HCl/KCl for pH 1-2, Acetate for pH 4-5, Phosphate for pH 6-8, Borate for pH 9-10). Crucial: Avoid chloride-containing buffers below pH 3 to prevent common-ion interference.

• Solid Addition: Add an excess of 1-Cyclohexylpiperidine-3-carboxylic acid HCl (e.g., 15 mg) to 1 mL of each buffer in sealed glass HPLC vials.

• Equilibration: Agitate the suspensions on a thermoshaker at 300 rpm and 25°C for 24 hours. Thermodynamic equilibrium is strictly required; kinetic dissolution will yield false highs.

• pH Verification (Self-Validation Step): Measure the pH of the suspension after the 24-hour equilibration. The dissolution of the HCl salt will release protons and lower the buffer's initial pH. The final measured pH is the true thermodynamic pH of your data point[2].

• Separation: Centrifuge the vials at 10,000 x g for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove sub-visible aggregates.

• Quantification: Dilute the filtrate appropriately and quantify the compound concentration using HPLC-UV against a standard curve.

Protocol B: Free-Basing the HCl Salt for Organic Solubilization

Use this protocol to disrupt the ionic lattice and prepare the compound for high-concentration DMSO stocks.

• Aqueous Dissolution: Dissolve 100 mg of the 1-Cyclohexylpiperidine-3-carboxylic acid HCl in 5 mL of deionized water.

• Isoelectric Precipitation: Slowly add 0.1 M NaOH dropwise while continuously monitoring the solution with a calibrated pH meter. Stop when the pH reaches ~6.5 (the approximate isoelectric point). The solution will become cloudy as the net-neutral zwitterion precipitates.

• Extraction: Transfer the suspension to a separatory funnel. Extract with 3 x 10 mL of a moderately polar organic solvent (e.g., Dichloromethane or Ethyl Acetate). The lipophilic cyclohexyl group will drive the neutral molecule into the organic phase.

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate ( Na2​SO4​ ) for 30 minutes to remove trace water. Filter out the drying agent.

• Solvent Evaporation: Remove the organic solvent under reduced pressure using a rotary evaporator to yield the solid free base.

• Reconstitution (Self-Validation Step): Weigh the recovered solid and dissolve it in anhydrous DMSO. Compare the visual clarity and HPLC recovery of this solution against a control where the original HCl salt was added directly to DMSO. The free base will yield a clear, fully solubilized stock.

References

• Source: uspto.
• Pharmaceutical Salts Optimization of Solubility or Even More?
• Source: pharmtech.
• Source: nih.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Degradation of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Welcome to the Technical Support Center. As researchers and drug development professionals, maintaining the structural and chemical integrity of your active pharmaceutical ingredients (APIs) and intermediates is critical. 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a highly functionalized tertiary amine hydrochloride salt. Due to its specific structural features, it is highly susceptible to environmental stressors during storage.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the stability of your compound.

Frequently Asked Questions (FAQs): Degradation Mechanisms

Q1: Why does my 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride powder clump and become sticky during routine weighing? A: This is a physical manifestation of hygroscopicity . Amine hydrochloride salts are notoriously prone to absorbing atmospheric moisture when exposed to environments with >50% Relative Humidity (RH)[1]. The absorbed water leads to capillary condensation and deliquescence, causing the crystalline lattice to collapse into a sticky paste. This not only makes accurate weighing impossible but also acts as a catalyst for severe chemical degradation.

Q2: Does moisture absorption only affect the physical state, or does it cause chemical degradation? A: Moisture initiates a destructive chemical cascade. The absorbed water creates a microenvironment that facilitates disproportionation —the dissociation of the hydrochloride salt into its free base form and HCl[2]. Once the salt dissociates, the unprotonated tertiary amine lone pair (on the piperidine ring) is exposed. In this free base state, the amine becomes highly vulnerable to atmospheric oxygen, leading to rapid oxidation and the formation of N-oxides[3].

Q3: What happens if the compound is stored at room temperature or exposed to heat? A: 1-Cyclohexylpiperidine-3-carboxylic acid is structurally analogous to a β -amino acid. Under thermal stress, these specific structures are highly susceptible to thermal decarboxylation [4]. Elevated temperatures provide the activation energy required to cleave the carboxyl group, resulting in the irreversible loss of carbon dioxide ( CO2​ ) and the formation of a degraded substituted piperidine.

Visualizing the Degradation Cascade

Mechanistic degradation pathways of 1-Cyclohexylpiperidine-3-carboxylic acid HCl under stress.

Troubleshooting Guide: Storage & Handling Protocols

Issue: Inconsistent assay results, lower-than-expected concentrations, or visible caking.

Root Cause: Repeated opening of the bulk container in ambient air introduces trace moisture. This leads to water weight being factored into your analytical measurements and initiates the disproportionation-oxidation cascade described above.

Solution: Anhydrous Aliquoting and Storage Protocol

To guarantee the integrity of your compound, you must implement a self-validating, moisture-free workflow. Do not store this compound in a single bulk container if it will be accessed multiple times.

Step-by-Step Methodology:

• Thermal Equilibration: Before opening, allow the sealed bulk container to equilibrate to room temperature inside a desiccator for at least 2 hours.

  • Causality: Opening a cold container in ambient air causes immediate condensation of atmospheric moisture directly onto the hygroscopic salt.

• Inert Atmosphere Transfer: Transfer the bulk container and pre-dried amber glass vials into a glovebox purged with Argon (ensuring RH < 10%).

  • Causality: Argon is heavier than air and effectively displaces both oxygen and moisture, preventing hygroscopic caking and protecting the tertiary amine from oxidative degradation. Amber glass prevents UV-induced radical formation.

• Aliquoting: Dispense the compound into single-use quantities.

  • Causality: Single-use aliquots isolate the risk. If one vial is compromised, the rest of the batch remains pristine.

• Sealing and Self-Validation: Seal the vials tightly with PTFE-lined caps and wrap the edges with Parafilm.

  • Self-Validation Check: Record the exact mass of a dedicated "control vial" immediately after sealing. Re-weigh this control vial monthly. A mass increase of >0.1% definitively indicates seal failure and moisture ingress, serving as an early warning system to re-evaluate your storage seals before the compound chemically degrades.

• Cryogenic Storage: Store the sealed aliquots in a secondary container filled with indicating silica gel desiccant at -20°C.

  • Causality: Sub-zero temperatures arrest the kinetic energy required for thermal decarboxylation[4], while the secondary desiccant acts as a fail-safe against micro-leaks in the primary packaging.

Step-by-step workflow for aliquoting and long-term storage of hygroscopic HCl salts.

Quantitative Data: Storage Condition Impact Summary

The following table summarizes the quantitative impact of various storage conditions on the stability of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Storage Condition	Relative Humidity (RH) Exposure	Primary Degradation Risk	Estimated Shelf-Life Impact
-20°C, Argon Purged	< 10%	None	Optimal (> 24 months)
4°C, Ambient Air	40 - 50%	Mild Hygroscopicity, Clumping	Moderate (3 - 6 months)
25°C, Ambient Air	> 60%	Deliquescence, Disproportionation, Oxidation	Severe (1 - 3 weeks)
> 40°C, Any RH	Any	Thermal Decarboxylation	Critical Failure (< 1 week)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. conservancy.umn.edu [conservancy.umn.edu]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. pubs.acs.org [pubs.acs.org]

optimizing purification methods for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Welcome to the Advanced Technical Support Center for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride . As a tertiary amine with a carboxylic acid moiety, this zwitterionic precursor is typically isolated as a highly polar hydrochloride salt. Its unique structural features—specifically the bulky, lipophilic N-cyclohexyl group paired with the hydrophilic hydrochloride core—present unique thermodynamic challenges during purification, including phase separation ("oiling out") and stereocenter lability.

This guide is engineered for researchers and drug development professionals to troubleshoot and optimize the isolation and crystallization of this compound.

Part 1: Troubleshooting Guides & FAQs

Q1: My compound is "oiling out" (forming a viscous liquid layer) instead of crystallizing during solvent cooling. Why does this happen, and how do I fix it? Causality: "Oiling out," or liquid-liquid phase separation (LLPS), occurs when the melting point of the solute-solvent complex is lower than the temperature at which the solution reaches saturation[1]. Because N-alkylated piperidine derivatives have moderate polarity, they easily form metastable solvates that separate as a dense oil rather than nucleating into a solid crystal lattice. Solution: You must alter the thermodynamic trajectory by using a dual-solvent (anti-solvent) system[1]. Dissolve the compound in a highly solubilizing protic solvent (e.g., anhydrous methanol) and slowly titrate in a moderately polar aprotic anti-solvent (e.g., acetone)[2]. Adding a seed crystal just before the cloud point bypasses the metastable zone, forcing solid nucleation before LLPS can occur.

Q2: My NMR spectra and yield calculations indicate high contamination with inorganic salts (e.g., NaCl). How do I remove them without using preparative HPLC? Causality: If your synthesis involved the hydrolysis of an ester or nitrile using aqueous HCl, inorganic salts will co-precipitate with your highly polar piperidine hydrochloride salt. Standard aqueous workups fail because both the product and the impurity are highly water-soluble. Solution: Exploit differential solubility in anhydrous lower alcohols. Inorganic salts like NaCl and KCl have negligible solubility in anhydrous isopropanol or ethanol, whereas the hydrochloride salt of 1-cyclohexylpiperidine-3-carboxylic acid exhibits strong, temperature-dependent solubility in these solvents[3]. A hot slurry filtration will leave the inorganic salts on the filter paper, allowing your pure product to crystallize from the filtrate[4].

Q3: I am observing epimerization at the C3 position, resulting in a diastereomeric mixture. How do I prevent this degradation? Causality: The C3 proton is positioned alpha to the electron-withdrawing carboxylic acid group. Under strongly basic conditions, or under prolonged thermal stress in strongly acidic environments, this proton becomes highly labile. This leads to enolization and subsequent non-selective reprotonation, causing epimerization at the stereocenter. Solution: Maintain strict thermal and pH control. Never exceed 45°C during rotary evaporation or drying phases. If pH adjustment is necessary during upstream synthesis, keep the aqueous phase between pH 2.0 and 5.0.

Part 2: Solvent System Efficacy Matrix

To optimize your purification strategy, reference the quantitative solubility and phase-behavior data summarized below.

Solvent System	Solubilizing Power	Anti-Solvent Power	Oiling Out Risk	Recommended Application
Methanol / Acetone	Very High (MeOH)	High (Acetone)	Low (if titrated)	Primary Choice: High-purity crystallization[2].
Isopropanol (Single)	Moderate	N/A	Moderate	Desalting: Hot filtration of inorganic impurities[4].
Ethanol / Diethyl Ether	High (EtOH)	Very High (Ether)	High	Rapid Precipitation: Prone to amorphous shock-precipitation.
Water / Acetonitrile	Extreme (Water)	Moderate (ACN)	Very High	Avoid: Leads to severe liquid-liquid phase separation.

Part 3: Step-by-Step Experimental Protocols

Protocol A: Anhydrous Hot Filtration (Inorganic Desalting)

This protocol is a self-validating system: successful removal of inorganic salts can be immediately verified by performing a Residue on Ignition (Ash) test. An ash content of <0.1% validates the protocol.

• Suspension: Transfer 10.0 g of crude 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride to a 250 mL round-bottom flask. Add 100 mL of anhydrous isopropanol (10 mL/g ratio).

• Heating: Attach a reflux condenser and heat the suspension to 75°C under continuous magnetic stirring. The organic hydrochloride salt will dissolve, while inorganic salts (NaCl/KCl) will remain suspended[4].

• Hot Filtration: Rapidly filter the hot mixture under vacuum through a pre-heated Büchner funnel packed with a thin pad of Celite. Critical: The funnel must be pre-heated to prevent premature crystallization of the product in the frit.

• Concentration: Transfer the clear filtrate to a rotary evaporator and concentrate under reduced pressure (bath temperature <45°C) to approximately 30% of its original volume.

• Crystallization: Allow the concentrated solution to cool to room temperature over 2 hours, then transfer to a 4°C refrigerator overnight.

• Isolation: Filter the resulting white crystals, wash with 10 mL of ice-cold isopropanol, and dry under high vacuum at 40°C for 12 hours.

Protocol B: Dual-Solvent Crystallization (Resolving "Oiling Out")

Use this protocol to achieve >99% chemical purity while avoiding liquid-liquid phase separation.

• Dissolution: Dissolve 5.0 g of the desalted compound in a minimum volume (approx. 15-20 mL) of anhydrous methanol at 50°C[2].

• Anti-Solvent Titration: While stirring vigorously at 50°C, begin adding anhydrous acetone dropwise via an addition funnel[1].

• Cloud Point & Seeding: Continue adding acetone until the solution becomes faintly turbid (the cloud point). Immediately stop the addition and add 5-10 mg of pure 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride seed crystals.

• Equilibration: The turbidity will begin to clear as solid nucleation occurs on the seed crystals. Once a thin slurry forms, add an additional 20 mL of acetone dropwise to maximize the supersaturation gradient.

• Controlled Cooling: Remove the heat source and allow the flask to cool ambiently to 20°C at a rate of roughly 5°C/hour. Rapid cooling will cause the remaining solute to oil out.

• Harvest: Chill the slurry in an ice bath (0-4°C) for 2 hours. Filter the crystalline solid, wash with cold acetone, and dry under vacuum.

Part 4: Purification Decision Workflow

Decision matrix for resolving common purification failures of piperidine-3-carboxylic acid derivatives.

References

• Crystallization Techniques for Piperidine-3-carbothioamide Derivatives: Application Notes and Protocols Source: Benchchem URL
• Source: Google Patents (Ranbaxy Laboratories Ltd.)
• US10464898B2 - Process for the preparation of enantiomerically enriched 3-aminopiperidine Source: Google Patents URL
• The isolation of L-pipecolinic acid from Trifolium repens Source: SciSpace / Biochemical Journal URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. US10464898B2 - Process for the preparation of enantiomerically enriched 3-aminopiperidine - Google Patents [patents.google.com]
• 4. US20080269495A1 - Process for Preparation of Piperidine Carboxylic Acid - Google Patents [patents.google.com]

resolving common impurities in 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride synthesis

Welcome to the technical troubleshooting portal for the synthesis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride. This guide moves beyond basic reaction schemes to address the thermodynamic and kinetic realities of this specific reductive amination and salt-formation workflow.

Mechanistic Overview: Avoiding the "Zwitterion Trap"

A frequent point of failure in synthesizing this target is attempting a direct reductive amination on unprotected nipecotic acid. Nipecotic acid possesses both a basic secondary amine (pKa ~9.5) and an acidic carboxylic acid (pKa ~4.0). At the physiological/neutral pH required during standard aqueous workups, the resulting 1-cyclohexylpiperidine-3-carboxylic acid forms a highly water-soluble zwitterion.

Attempting to extract this zwitterion from the aqueous phase leads to severe product loss and massive contamination with inorganic borate salts. To circumvent this, we mandate an "Ester-First" approach, has been extensively validated in the development of mGAT4 inhibitors. By utilizing ethyl nipecotate, the intermediate remains highly lipophilic, allowing for clean phase separation before final hydrolysis.

Figure 1: Optimized 'Ester-First' reductive amination and hydrolysis workflow.

Troubleshooting FAQs: Resolving Specific Impurities

Q1: My final HCl salt is contaminated with >5% inorganic ash. Where is this coming from and how do I clear it? Causality: This is almost universally caused by residual boron species from the sodium triacetoxyborohydride (STAB) reducing agent. If you attempted to hydrolyze the ester before performing an aqueous workup, the water-soluble borate salts co-precipitate with your API. Solution: Always perform a saturated NaHCO₃ quench and organic extraction (using EtOAc or MTBE) on the ester intermediate before adding any strong acid. The 1 ensures the ester stays entirely in the organic layer, leaving 100% of the inorganic ash in the aqueous waste[1].

Q2: I am detecting a persistent +28 Da impurity in my final product via LC-MS. What is it? Causality: A +28 Da mass relative to your target free acid (M+28) indicates unhydrolyzed ethyl ester. The steric hindrance provided by the bulky cyclohexyl ring adjacent to the piperidine core significantly slows down the kinetics of ester hydrolysis. Solution: Standard 2-hour saponification is insufficient. You must reflux the intermediate in 6N HCl for a minimum of 16 hours. Do not proceed to crystallization until LC-MS confirms complete disappearance of the ester peak.

Q3: My product turns into a sticky gum on the benchtop during isolation. Is this a purity issue? Causality: Not necessarily. The hydrochloride salt of this specific cyclic amino acid is highly hygroscopic. Ambient humidity rapidly disrupts the crystal lattice, causing it to oil out or form a gum. Proper isolation is critical for 2[2]. Solution: Isolate the salt using a Schlenk line or under a strict N₂ blanket. Perform azeotropic drying with toluene prior to final crystallization to strip away lattice-bound water.

Quantitative Impurity Profiling

Use the following analytical matrix to benchmark your reaction's success.

Impurity	Origin / Causality	Detection Method	Clearance Strategy	Acceptable Limit
Borate Salts	NaBH(OAc)₃ reduction byproducts	ICP-MS (Boron) / ROI	Basic aqueous workup of the lipophilic ester intermediate	< 20 ppm
Ethyl Ester	Incomplete acidic hydrolysis	LC-MS (+28 Da) / HPLC-UV	Extend 6N HCl reflux to ≥16 hours	< 0.1% a/a
Cyclohexanol	Over-reduction of cyclohexanone	GC-FID	Non-polar solvent trituration (IPE/Hexane)	< 0.5% a/a
Water (Hydrate)	Hygroscopic nature of the HCl salt	Karl Fischer Titration	Azeotropic drying (Toluene); N₂ isolation	< 1.0% w/w

Validated Step-by-Step Methodology

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the In-Process Control (IPC) criteria are met.

Phase 1: Reductive Amination (Synthesis of the Ester Intermediate)

• Charge: To a flame-dried 500 mL round-bottom flask under N₂, add ethyl nipecotate (10.0 g, 63.6 mmol) and anhydrous 1,2-dichloroethane (DCE) (150 mL).

• Carbonyl Addition: Add cyclohexanone (6.86 g, 70.0 mmol, 1.1 eq). Stir for 30 minutes at 20°C to allow for complete iminium ion formation.

• Reduction: Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)₃) (18.8 g, 89.0 mmol, 1.4 eq) over 20 minutes to control the mild exotherm.

• Reaction Monitoring (IPC): Stir for 12 hours. Pull a 50 µL aliquot, quench with NaHCO₃, extract with EtOAc, and analyze via GC-FID.

  • Self-Validation: Proceed only when residual ethyl nipecotate is <1.0%. If >1.0%, add an additional 0.2 eq of NaBH(OAc)₃ and stir for 2 hours.

• Workup: Quench the reaction strictly with saturated aqueous NaHCO₃ (100 mL) until gas evolution ceases (pH ~8). Extract with EtOAc (2 x 100 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield ethyl 1-cyclohexylpiperidine-3-carboxylate as a pale yellow oil.

Phase 2: Hydrolysis and HCl Salt Formation

• Acidic Hydrolysis: Dissolve the crude ester in 6N aqueous HCl (100 mL). Reflux at 100°C for 16 hours.

• Hydrolysis IPC: Analyze an aliquot via LC-MS.

  • Self-Validation: Ensure the +28 Da ester peak is completely absent before proceeding.

• Concentration: Remove water under reduced pressure (rotary evaporator, 60°C water bath) until a thick residue forms.

• Azeotropic Drying: Add toluene (50 mL) to the residue and evaporate to dryness. Repeat this process twice to remove trace water from the highly hygroscopic salt.

• Crystallization: Suspend the crude solid in anhydrous acetone (50 mL). Heat to 50°C, then slowly add diisopropyl ether (IPE) dropwise until slight turbidity appears. Cool to 4°C overnight to precipitate the white crystalline solid.

• Isolation: Filter the crystals under a strict blanket of N₂ (to prevent immediate hydrate formation). Wash with cold IPE and dry in a vacuum oven at 45°C for 24 hours.

References

1. Title: Development of new mGAT4 inhibitors by variation of the amino acid subunit and lipophilic domain of (S)-SNAP-5114 Source: Ludwig-Maximilians-Universität München (LMU) URL:

2.[1] Title: 1-Cyclohexylpiperidine | C11H21N | CID 18724 Source: PubChem, National Institutes of Health URL:

3.[2] Title: 1-CYCLOHEXYLPIPERIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE — Chemical Substance Information Source: NextSDS URL:

Sources

• 1. 1-Cyclohexylpiperidine | C11H21N | CID 18724 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]

minimizing side reactions using 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Welcome to the Technical Support Center for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride .

Working with hindered, non-proteinogenic cyclic amino acids—specifically nipecotic acid derivatives featuring bulky N-alkyl substitutions—presents unique synthetic challenges. This guide is engineered for drug development professionals and researchers to troubleshoot sluggish kinetics, stereocenter epimerization, and reagent-driven side reactions during amide coupling workflows.

Part 1: The Chemistry of the Challenge

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride possesses three structural features that complicate standard amide bond formation:

• The C3 Stereocenter: The alpha-proton at the C3 position is highly acidic upon carboxylate activation, making it highly susceptible to base-catalyzed epimerization (racemization)[1].

• Steric Hindrance: The bulky 1-cyclohexyl group on the tertiary amine shields the C3 carboxylate. This drastically slows down the rate of nucleophilic attack by the incoming amine, providing a kinetic window for competing side reactions to dominate.

• The Hydrochloride Salt: The molecule is supplied as an HCl salt, requiring precise stoichiometric neutralization. Insufficient base stalls the coupling, while excess base destroys the stereocenter.

Part 2: Visual Troubleshooting Logic

Workflow for optimizing amide coupling of 1-Cyclohexylpiperidine-3-carboxylic acid HCl.

Part 3: Troubleshooting Guide & Root Cause Analysis

Issue 1: Severe C3-Epimerization (Loss of Chiral Integrity)

Symptom: LC-MS or chiral HPLC shows a mixture of diastereomers/enantiomers in the final amide product. Root Cause: The use of strong tertiary amine bases like N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA). While these effectively neutralize the HCl salt, their high pKa (>10) leads to the abstraction of the acidic C3 alpha-proton during the active ester phase, triggering direct enolization[1]. Solution: Switch to a weaker, sterically hindered base. 2,4,6-Trimethylpyridine (sym-collidine) has a pKa of ~7.4, which is strong enough to neutralize the HCl salt and facilitate coupling, but too weak to abstract the C3 proton[2].

Table 1: Impact of Base Selection on C3-Epimerization

Base	pKa	Steric Hindrance	Epimerization Risk	HCl Neutralization Efficiency
TEA	10.7	Low	Very High (Direct Enolization)	Excellent
DIPEA	10.5	High	High	Excellent
N-Methylmorpholine (NMM)	7.4	Low	Moderate	Good

| sym-Collidine | 7.4 | High | Very Low | Good |

Issue 2: Guanidinylation of the Incoming Amine

Symptom: Low product yield accompanied by a massive +98 Da or +99 Da byproduct peak on LC-MS. Root Cause: Uronium-based coupling reagents like HATU or HBTU are highly reactive. Because the 1-cyclohexyl group sterically hinders the C3 carboxylate, the formation of the desired amide is kinetically slow. This allows the incoming amine nucleophile to react directly with the uronium salt of HATU instead, forming a dead-end guanidinium byproduct[3]. Solution: Abandon uronium salts for this specific substrate. Utilize a carbodiimide/oxime system (DIC/OxymaPure) or a phosphonium salt (PyAOP), neither of which can form guanidinium adducts with amines[4].

Table 2: Coupling Reagent Profiling for Hindered Tertiary Amine Carboxylates

Reagent System	Reactive Intermediate	Guanidinylation Risk	Coupling Speed	Recommendation
HATU / HBTU	Uronium	High	Fast	Avoid for hindered substrates
PyAOP	Phosphonium	None	Fast	Good, but produces TPPA byproduct

| DIC / OxymaPure | Active Ester (Oxime) | None | Very Fast | Best overall balance of yield/purity |

Part 4: Self-Validating Experimental Protocols

Protocol A: Epimerization-Free Amide Coupling using DIC/OxymaPure

This protocol is designed as a self-validating system. The use of OxymaPure provides a colorimetric indicator of activation, ensuring the HCl salt has been properly neutralized before the nucleophile is introduced.

Reagents & Stoichiometry:

• 1-Cyclohexylpiperidine-3-carboxylic acid HCl: 1.0 eq

• Target Amine (Nucleophile): 1.0 eq

• sym-Collidine (2,4,6-Trimethylpyridine): 2.0 eq (Split addition)

• OxymaPure: 1.1 eq

• N,N'-Diisopropylcarbodiimide (DIC): 1.1 eq

• Solvent: Anhydrous DMF (0.1 M)

Step-by-Step Methodology:

• Solvation & Primary Neutralization: Dissolve 1.0 eq of 1-Cyclohexylpiperidine-3-carboxylic acid HCl in anhydrous DMF. Add exactly 1.0 eq of sym-collidine. Stir for 5 minutes at room temperature. Causality: This strictly neutralizes the HCl salt to free the carboxylate without creating a basic environment that threatens the stereocenter.

• Activation: Add 1.1 eq of OxymaPure, followed immediately by 1.1 eq of DIC.

• Visual Validation Check: Observe the reaction flask. The solution must turn a distinct pale yellow/orange within 2–5 minutes. Validation: This color shift confirms the successful formation of the Oxyma active ester[4]. If the solution remains colorless, the HCl salt was not fully neutralized; verify your sym-collidine stoichiometry.

• Nucleophilic Addition: Once the active ester is visually confirmed, add 1.0 eq of the target amine, followed immediately by the remaining 1.0 eq of sym-collidine. Causality: The second equivalent of base acts as the proton acceptor during the formation of the final amide bond.

• Completion & Verification: Stir at room temperature for 2–4 hours. Quench with water and extract via standard aqueous workup. Analyze the crude mixture via LC-MS. Validation: The complete absence of a +99 Da mass byproduct confirms that guanidinylation was successfully bypassed.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use COMU instead of DIC/OxymaPure? A: Yes, COMU is an excellent, highly reactive uronium salt based on the Oxyma leaving group. It is known to significantly reduce epimerization compared to HATU[4]. However, because COMU is still a uronium salt, it carries a slight risk of guanidinylation with very slow-reacting aliphatic amines[3]. DIC/OxymaPure eliminates this risk entirely.

Q: Why shouldn't I pre-activate the carboxylic acid for an extended period? A: Extended pre-activation (e.g., >15 minutes) of nipecotic acid derivatives maximizes the time the molecule spends as a highly electron-deficient active ester. This state drastically increases the acidity of the C3 proton, making it highly vulnerable to enolization and subsequent epimerization[1]. Add the amine nucleophile as soon as the active ester is formed (indicated by the Oxyma color change).

Q: My target amine is also an HCl salt. How should I adjust the protocol? A: You must account for the additional equivalent of HCl. Add a third equivalent of sym-collidine during Step 4 (Nucleophilic Addition) to ensure the target amine is free-based and capable of nucleophilic attack.

Part 6: References

• Epimerization of peptide nucleic acids analogs during solid-phase synthesis: optimization of the coupling conditions for increasing the optical purity Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL:[Link]

• Process Development for the First GMP Synthesis of SGD-9501-TFA, Part 2: Synthesis of the Payload, Linker, and Drug Linker Organic Process Research & Development (ACS Publications) URL:[Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Organic Process Research & Development (ACS Publications) URL:[Link]

• Epimerisation in Peptide Synthesis National Institutes of Health (PMC) URL:[Link]

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epimerization of peptide nucleic acids analogs during solid-phase synthesis: optimization of the coupling conditions for increasing the optical purity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

An in-depth technical guide to the crystallization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, including troubleshooting guides and FAQs for researchers, scientists, and drug development professionals.

Disclaimer

Specific experimental data for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is not extensively available in public literature. This guide has been constructed by a Senior Application Scientist based on the established physicochemical properties of structurally analogous compounds, such as piperidine-carboxylic acids and other pharmaceutical hydrochlorides. The protocols and troubleshooting advice provided are derived from fundamental crystallization principles and best practices in pharmaceutical development.

Introduction

The crystallization of an Active Pharmaceutical Ingredient (API) like 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is a critical unit operation that dictates the purity, stability, and bioavailability of the final drug product.[1][2] Achieving a robust and reproducible crystallization process is paramount. This guide provides a comprehensive resource for scientists encountering challenges with this specific molecule, offering insights into its predicted behavior, answers to frequently asked questions, and systematic troubleshooting workflows. Piperidine-containing compounds are a cornerstone in medicinal chemistry, making the mastery of their purification essential.[3][4]

Section 1: Predicted Physicochemical Profile

Understanding a compound's physicochemical properties is the foundation for developing a crystallization strategy.[5] The following table outlines the predicted properties for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, extrapolated from data on similar piperidine derivatives and hydrochloride salts.

Property	Estimated Value / Characteristic	Rationale / Basis for Prediction
Molecular Formula	C₁₂H₂₂ClNO₂	Derived from the structure.
Molecular Weight	247.76 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Typical appearance for similar organic hydrochloride salts.[5]
pKa (acidic)	~3.5 - 4.5	The carboxylic acid moiety is expected to have a pKa in this range, typical for aliphatic carboxylic acids.[5]
pKa (basic)	~8.5 - 9.5	The piperidine nitrogen's conjugate acid is expected to have a pKa in this range.[5]
Predicted Solubility	Highly pH-dependent	As a hydrochloride salt of an amphoteric molecule, it will exhibit high solubility at low pH (protonated amine) and high pH (deprotonated carboxylic acid). Minimum solubility is expected near its isoelectric point.
Solvent Class Preference	Polar Protic Solvents (e.g., water, methanol, ethanol)	The ionic nature of the hydrochloride salt and the presence of hydrogen bond donors/acceptors suggest good solubility in polar protic solvents.[6]
Polymorphism	High Potential	Many pharmaceutical compounds, especially salts, can exist in multiple crystalline forms (polymorphs) which can have different physical properties like solubility and stability.[7][8]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing the crystallization of this compound? The primary goal is to consistently produce crystals with the desired attributes: high chemical purity, the correct and stable polymorphic form, a target particle size distribution (PSD), and a suitable crystal morphology (habit).[1] These factors directly impact downstream processing (e.g., filtration, drying) and the final drug product's performance, including its dissolution rate and bioavailability.[9]

Q2: Why is solvent selection so critical for this hydrochloride salt? Solvent selection is the most crucial parameter in crystallization design. The chosen solvent system dictates the solubility curve, which in turn defines the operating window for generating supersaturation (the driving force for crystallization). For a hydrochloride salt, the solvent must sufficiently dissolve the compound at a higher temperature or in a specific mixture, but allow it to become insoluble in a controlled manner upon changing conditions (e.g., cooling or adding an anti-solvent).[6] Hydrogen bonding is a particularly important consideration in the crystallization process for providing energy to the lattice.[6]

Q3: What is polymorphism and why is it a concern for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride? Polymorphism is the ability of a solid material to exist in more than one crystal structure.[7] Different polymorphs of the same API can have vastly different physicochemical properties, including solubility, melting point, and stability.[8] An uncontrolled polymorphic transformation during manufacturing or storage can lead to a product that fails to meet regulatory specifications and may have altered efficacy or safety.[7] Therefore, identifying and consistently producing the most stable polymorph is a key objective.

Q4: What are the main methods to induce crystallization for this compound? The most common methods for a soluble compound like this hydrochloride salt are:

• Cooling Crystallization: Dissolving the compound in a suitable solvent at an elevated temperature to create a saturated solution, and then cooling it in a controlled manner to generate supersaturation.[10][11]

• Anti-solvent Crystallization: Dissolving the compound in a "good" solvent in which it is highly soluble, and then adding a miscible "anti-solvent" in which the compound is poorly soluble to induce precipitation.[12][13][14]

• pH Adjustment (for salts): Dissolving the free base form in a solvent and then adding hydrochloric acid to crystallize the desired hydrochloride salt.[15]

Section 3: Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Problem 1: No Crystals Form (Solution Remains Clear or Metastable)

• Potential Causes:

  • Insufficient Supersaturation: The concentration of the solute may not have exceeded its solubility limit under the current conditions. The cooling range may be too narrow, or an insufficient amount of anti-solvent was added.

  • High Energy Barrier for Nucleation: The molecules may require a significant amount of energy to self-assemble into an ordered crystal lattice, leading to a wide metastable zone width (MSZW).

  • Presence of Solubilizing Impurities: Certain impurities can interact with the solute and keep it in solution.

• Recommended Solutions:

  • Increase Supersaturation:

    • For cooling crystallization, lower the final temperature or concentrate the solution by evaporating some solvent before cooling.[6]

    • For anti-solvent crystallization, increase the volume of anti-solvent added.

  • Induce Nucleation:

    • Seeding: Introduce a small quantity of pre-existing crystals of the desired form. This is the most effective method for controlling both nucleation and polymorphism.[16][17]

    • Scratching: Gently scratch the inside surface of the flask with a glass rod to create a high-energy surface that can promote nucleation.

  • Solvent System Modification: Switch to a solvent system where the compound has a steeper solubility curve, meaning its solubility changes more dramatically with temperature or solvent composition.

Problem 2: Oiling Out / Liquid-Liquid Phase Separation (LLPS)

• Potential Causes:

  • High Supersaturation: The solution has been driven into a state of supersaturation so high that it crosses the binodal curve before the nucleation curve, leading to the formation of a solute-rich liquid phase instead of a solid phase.[18] This is common for compounds with low melting points or when cooling is too rapid.[18]

  • Poor Solvent Choice: The solvent system does not adequately stabilize the crystal lattice, favoring a disordered, liquid-like state.

• Recommended Solutions:

  • Reduce Supersaturation Rate:

    • Employ a slower cooling rate, especially during the initial phase where nucleation is expected.[10]

    • Add the anti-solvent more slowly or at a higher temperature.

  • Utilize Seeding: Seed the solution at a low supersaturation level, well before the point where oiling out is observed.[18] The seed crystals provide a surface for growth, allowing the supersaturation to be consumed productively without reaching the LLPS region.[18]

  • Increase Solvent Volume: Work with a more dilute solution to lower the overall concentration, which can shift the phase boundaries.

Troubleshooting Decision Workflow

Caption: A decision tree for troubleshooting common crystallization problems.

Problem 3: The Resulting Solid is Amorphous, a Fine Powder, or Agglomerated

• Potential Causes:

  • Domination of Nucleation over Growth: If supersaturation is generated too quickly, a massive number of small nuclei form simultaneously (primary nucleation), leaving little solute for the growth of existing crystals. This results in a very fine powder.[17]

  • Secondary Nucleation: High agitation rates or collisions between crystals can cause breakage and the formation of new nuclei (secondary nucleation), also leading to a smaller particle size.

  • Agglomeration: Crystals may stick together, especially at high slurry densities or if surface properties are unfavorable, leading to poor filtration and drying characteristics.[19]

• Recommended Solutions:

  • Control Supersaturation: Maintain a low level of supersaturation. This favors the growth of existing crystals over the formation of new nuclei. A slower cooling or anti-solvent addition rate is key.[20]

  • Optimize Seeding: Use a sufficient seed loading to provide enough surface area for growth, which helps to suppress primary nucleation.[17] Ensure the seeds are of a controlled size.

  • Optimize Agitation: Reduce the stirring speed once nucleation has occurred to minimize attrition and secondary nucleation.[19]

  • Temperature Cycling/Aging: Hold the crystal slurry at a constant temperature for a period or cycle the temperature up and down slightly. This process, known as Ostwald ripening, can dissolve smaller, less stable particles and redeposit the material onto larger crystals, improving the overall PSD.

Section 4: Optimized Crystallization Protocols

Protocol 1: Controlled Cooling Crystallization

• Solvent Selection & Dissolution:

  • Choose a suitable solvent (e.g., isopropanol, ethanol, or an ethanol/water mixture) in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below.

  • In a jacketed reactor, add the calculated volume of solvent.

  • Heat the solvent to the target dissolution temperature (e.g., 60-70 °C).

  • Slowly add the 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride with moderate agitation until it is fully dissolved. Visually confirm that no solid particles remain.

• Controlled Cooling & Seeding:

  • Begin a slow, linear cooling ramp (e.g., 10-20 °C/hour).

  • When the solution has cooled to a temperature just below the saturation point (typically 2-3 °C below), add a slurry of seed crystals (1-5% w/w of the solute mass).

  • Continue the slow cooling ramp to the final crystallization temperature (e.g., 0-5 °C).

• Aging and Isolation:

  • Hold the slurry at the final temperature with gentle agitation for 2-4 hours to allow for complete crystallization and equilibration.

  • Isolate the crystals by filtration.

  • Wash the filter cake with a small amount of cold, fresh solvent to remove residual mother liquor.

  • Dry the crystals under vacuum at a controlled temperature (e.g., 40-50 °C).

Protocol 2: Anti-Solvent Crystallization

• Solvent Selection & Dissolution:

  • Select a miscible solvent/anti-solvent pair. A common choice is a polar solvent where the compound is soluble (e.g., methanol, ethanol) and a less polar or non-polar anti-solvent where it is insoluble (e.g., ethyl acetate, heptane).[6]

  • Dissolve the compound in a minimal amount of the "good" solvent at a constant temperature (e.g., 25 °C).

• Controlled Addition & Seeding:

  • Begin a slow, controlled addition of the anti-solvent to the solution with good agitation to ensure proper mixing and avoid localized high supersaturation. The addition rate is a critical parameter.

  • If seeding, add the seed slurry after a small amount of anti-solvent has been added to bring the solution to a state of low supersaturation.

  • Continue adding the anti-solvent until the desired final solvent composition is reached.

• Aging and Isolation:

  • Age the resulting slurry for 1-2 hours at a constant temperature.

  • Isolate, wash, and dry the crystals as described in the cooling crystallization protocol.

Anti-Solvent Crystallization Workflow Diagram

Caption: A generalized workflow for the anti-solvent crystallization method.

References

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• Singh, G. P., & Punnathanam, S. N. (2022). Three-Step Mechanism of Antisolvent Crystallization. Crystal Growth & Design, 22(5), 3164–3173. [Link]

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• PubMed. (1995). 1-[1-2-Benzo[b]thiopheneyl)cyclohexyl]piperidine hydrochloride (BTCP) yields two active primary metabolites in vitro. Journal of Medicinal Chemistry, 38(18), 3586-93. [Link]

• ResearchGate. (2001). Gas antisolvent crystallization of organic salts from aqueous solutions. Industrial & Engineering Chemistry Research, 40(12), 2682-2689. [Link]

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• ResearchGate. (2009). Crystal structure and conformation of a pair of piperidine derivatives. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1929-o1931. [Link]

• ACS Publications. (2021). Continuous Crystallization Processes in Pharmaceutical Manufacturing: A Review. Organic Process Research & Development, 25(1), 1-28. [Link]

• ResearchGate. (2018). Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation. Crystal Growth & Design, 18(9), 5322-5331. [Link]

• PMC. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 24(5), 786-794. [Link]

• ResearchGate. (2010). Trihexyphenidyl hydrochloride: a powder diffraction study. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2345. [Link]

• MDPI. (2021). The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation. Crystals, 11(11), 1334. [Link]

• ACS Publications. (2005). Control of Product Quality in Batch Crystallization of Pharmaceuticals and Fine Chemicals. Part 1: Design of the Crystallization Process and the Effect of Solvent. Organic Process Research & Development, 9(5), 608-616. [Link]

• Journal of Drug Delivery and Therapeutics. (2023). Pharmaceutical Cocrystals: An Emerging Approach to Modulate Physicochemical Properties of Active Pharmaceutical Ingredients. Journal of Drug Delivery and Therapeutics, 13(4), 134-143. [Link]

• IntechOpen. (2022). Pharmaceutical Crystals: Development, Optimization, Characterization and Biopharmaceutical Aspects. In Crystallography - Theory and Applications. [Link]

• Google Patents. (n.d.). CN1293055C - Piperidine derivative crystal, midbody for preparation and preparing method.

• PMC. (2018). Preventing Crystal Agglomeration of Pharmaceutical Crystals Using Temperature Cycling and a Novel Membrane Crystallization Procedure for Seed Crystal Generation. Crystals, 8(1), 40. [Link]

• CatSci. (2021). Seeding: A Simple but Effective Method for Crystallisation Control. Retrieved from [Link]

• MDPI. (2021). Novel Polymorphic Cocrystals of the Non-Steroidal Anti-Inflammatory Drug Niflumic Acid: Expanding the Pharmaceutical Landscape. Pharmaceutics, 13(12), 2133. [Link]

• Google Patents. (n.d.). Crystals of piperidine derivatives, intermediates for production of the same, and process for producing the same.

• ResearchGate. (2013). Preparation and analytical characterization of 1-(1-phenylcyclohexyl)piperidine (PCP) and 1-(1-phenylcyclohexyl)pyrrolidine (PCPy) analogues. Drug Testing and Analysis, 6(7-8), 720-735. [Link]

• MDPI. (2022). Crystal Structure, Solubility, and Pharmacokinetic Study on a Hesperetin Cocrystal with Piperine as Coformer. Pharmaceutics, 14(1), 94. [Link]

• ACS Publications. (2018). Process Synthesis, Modeling and Optimization of Continuous Cooling Crystallization with Heat Integration—Application to the Chilled Ammonia Process. Industrial & Engineering Chemistry Research, 57(32), 11139-11155. [Link]

• SciELO. (2012). Polymorphism: an evaluation of the potential risk to the quality of drug products from the Farmácia Popular Rede Própria. Brazilian Journal of Pharmaceutical Sciences, 48(4), 623-632. [Link]

• MDPI. (2021). Solubility Data, Solubility Parameters and Thermodynamic Behavior of an Antiviral Drug Emtricitabine in Different Pure Solvents: Molecular Understanding of Solubility and Dissolution. Molecules, 26(3), 735. [Link]

• RM@Schools. (n.d.). Antisolvent Crystallization. Retrieved from [Link]

• ResearchGate. (2003). Seeding Effect on Product Crystal Size in Batch Crystallization. Journal of Chemical Engineering of Japan, 36(5), 527-536. [Link]

• International Union of Crystallography. (2024). Crystal structure and Hirshfeld surface analysis of 1,3,3-trimethyl-2,6-diphenylpiperidin-4-yl 2-phenylprop-2-enoate. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 4), 450-454. [Link]

• Almac Group. (n.d.). White Paper: Ensuring Consistency in Polymorphic Drug Substances and Products. Retrieved from [Link]

• NSF PAR. (2022). Three-Step Mechanism of Antisolvent Crystallization. Crystal Growth & Design, 22(5), 3164-3173. [Link]

• Publications. (2015). Batch-to-batch model improvement for cooling crystallization. Control Engineering Practice, 43, 35-46. [Link]

• ASEAN Journal of Chemical Engineering. (2024). Optimizing Crystal Size Distribution Based on Different Cooling Strategies in Batch Crystallization Process. ASEAN Journal of Chemical Engineering, 24(2), 221-230. [Link]

• University of Cambridge. (n.d.). De-risking the Polymorph Landscape: The Complex Polymorphism of Mexiletine Hydrochloride. DOI: 10.17863/CAM.45014. Retrieved from [Link]

• ACS Publications. (2010). Evaluation of the Effect of Seed Preparation Method on the Product Crystal Size Distribution for Batch Cooling Crystallization Processes. Crystal Growth & Design, 10(11), 4705-4712. [Link]

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Technical Support Center: Navigating Steric Challenges with 1-Cyclohexylpiperidine-3-carboxylic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride and its derivatives. The unique structural architecture of these compounds, characterized by bulky cyclohexyl and piperidine moieties, presents significant steric challenges that can impede reactivity, lower yields, and complicate purification. This guide provides in-depth troubleshooting strategies, validated protocols, and expert insights to help you overcome these hurdles and advance your research.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and why is it a significant issue with 1-Cyclohexylpiperidine-3-carboxylic acid derivatives?

A: Steric hindrance is a phenomenon where the spatial arrangement of bulky groups in a molecule physically obstructs a chemical reaction.[1] In the case of 1-Cyclohexylpiperidine-3-carboxylic acid, the large, non-planar cyclohexyl group attached to the piperidine nitrogen, combined with the piperidine ring itself, creates a sterically congested environment around the carboxylic acid at the 3-position. This bulk can physically block the approach of reagents and other molecules, making it difficult to form new bonds at the reactive center, particularly in reactions like amide coupling.[1][2]

Q2: My amide coupling reaction has a very low yield. How can I determine if steric hindrance is the main cause?

A: Differentiating steric hindrance from other issues like poor reagent quality or unfavorable reaction conditions is crucial. Key indicators of steric hindrance include:

• Reaction Stalls: The reaction proceeds very slowly or stops with significant starting material remaining, even after extended reaction times.

• Reagent-Dependence: Standard, less reactive coupling reagents fail, while more potent ones show some conversion.

• Substrate-Dependence: The reaction works well with a smaller amine (e.g., ammonia) but fails with a bulkier one (e.g., tert-butylamine).

• Literature Precedent: Similar sterically congested substrates are reported to be challenging.[3][4]

Q3: Can the conformation of the piperidine ring affect the reaction?

A: Absolutely. The piperidine ring typically adopts a stable chair conformation. However, the bulky N-cyclohexyl substituent can influence this equilibrium and may even lead to the contribution of higher-energy boat or twist-boat conformations.[5] The orientation of the C3-carboxylic acid group (axial vs. equatorial) in the dominant conformer can significantly impact its accessibility to reagents, thereby affecting reaction rates.

Q4: I'm observing multiple peaks for my purified compound in the NMR spectrum. Is this related to steric hindrance?

A: Yes, this is a common observation. The bulky groups can restrict rotation around single bonds (e.g., the N-cyclohexyl bond), leading to the presence of multiple stable conformers or "rotamers" at room temperature. These different conformers are distinct chemical environments and will appear as separate sets of peaks in the NMR spectrum. Variable temperature NMR (VT-NMR) can often be used to coalesce these peaks at higher temperatures, confirming the presence of conformational isomers.

Troubleshooting Guides

This section addresses specific experimental issues in a problem-cause-solution format.

Guide 1: Low or No Yield in Amide Coupling Reactions

• Problem: The formation of the desired amide bond between a 1-Cyclohexylpiperidine-3-carboxylic acid derivative and an amine is inefficient, resulting in poor or no product yield.

• Probable Cause: The steric bulk of the cyclohexyl and piperidine groups is preventing the effective approach of the amine nucleophile to the activated carboxylic acid intermediate. Standard coupling conditions are insufficient to overcome the high activation energy barrier.[1]

• Solutions & Optimization Strategies:

  • Enhance Reaction Conditions:

    • Increase Reaction Time: Sterically hindered reactions are often slow. Extend the coupling time significantly, monitoring by TLC or LC-MS (e.g., from 2-4 hours to 12-24 hours).[1]

    • Elevate Temperature: Gently heating the reaction (e.g., to 40-60 °C) can provide the necessary energy to overcome the activation barrier. Caution: This must be done carefully as it can increase the risk of racemization at chiral centers.[1][2]

  • Select More Potent Reagents:

    • Coupling Reagents: Standard carbodiimides (like EDC) may be ineffective. Switch to more potent uronium/guanidinium-based reagents such as HATU or HBTU . These reagents form highly activated esters that are more reactive towards even poor nucleophiles.[1]

    • Base Selection: Use a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) to scavenge the acid byproduct without competing in the reaction.[1][2]

  • Alternative Activation Strategy: Acyl Fluorides:

    • For extremely challenging couplings, converting the carboxylic acid to an acyl fluoride can be highly effective. The small size of the fluorine atom minimizes steric hindrance at the carbonyl carbon, making it more susceptible to nucleophilic attack.[3][6] This can be achieved in situ using reagents like Cyanuric Fluoride or Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate (TFFH).

Coupling Reagent	Structure	Advantages	Considerations & Potential Downsides
EDC/HOBt	Carbodiimide/Additive	Inexpensive, common.	Often insufficient for severely hindered couplings.
HBTU/HOBt	Benzotriazole-based	More reactive than EDC, forms stable activated ester.	Can be less effective than HATU for very hindered systems.[1]
HATU	Aza-benzotriazole-based	Highly reactive, often the reagent of choice for hindered couplings. The 7-aza-benzotriazole leaving group is a superior catalyst.	More expensive; can cause side reactions if not used correctly.
Acyl Fluoride (via TFFH)	In-situ formation	Minimizes steric bulk at the reaction center, highly effective for challenging substrates.[3][6]	Requires specific fluorinating agents; may not be compatible with all functional groups.

Guide 2: Product Purification & Characterization Issues

• Problem: The crude product is difficult to purify via column chromatography, showing significant peak tailing, or the final product displays an unusually complex NMR spectrum.

• Probable Cause:

  • Purification: The basic nitrogen of the piperidine ring can interact strongly with the acidic silica gel, leading to peak tailing and potential irreversible adsorption.[7]

  • Characterization: As mentioned in the FAQ, restricted bond rotation due to steric hindrance can result in multiple conformers that are stable on the NMR timescale, leading to peak duplication.[5]

• Solutions & Optimization Strategies:

  • Chromatography Optimization:

    • Basic Modifier: To neutralize the acidic sites on the silica gel, add a small amount of a basic modifier to your eluent system. A common choice is 0.5-1% triethylamine (Et₃N) or ammonia in methanol.[7]

    • Alternative Stationary Phases: If issues persist, consider using a less acidic stationary phase, such as neutral or basic alumina, or reversed-phase chromatography (C18).

  • Spectroscopic Analysis:

    • Perform VT-NMR: Run the ¹H NMR experiment at an elevated temperature (e.g., 80-120 °C). If the multiple peaks are due to slow rotation, they should broaden and coalesce into a single set of averaged signals.

    • 2D NMR: Techniques like COSY and HSQC can help correlate the duplicated signals and confirm that they belong to the same core structure.

Visualizations & Workflows

Diagram 1: Troubleshooting Low-Yield Amide Couplings

This diagram outlines a logical workflow for addressing common failures in sterically hindered amide coupling reactions.

Caption: A decision tree for troubleshooting low-yield amide coupling reactions.

Diagram 2: The Concept of Steric Hindrance

This diagram illustrates how bulky substituents physically block access to the reactive carbonyl center during an amide coupling reaction.

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Reference Data & Comparative Studies

validating analytical methods for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

An In-Depth Comparative Guide to Validating Analytical Methods for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

This guide provides a comprehensive comparison of analytical methodologies for the validation of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, a crucial process for ensuring product quality, safety, and efficacy in pharmaceutical development. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causal reasoning behind experimental choices, grounded in authoritative regulatory standards.

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[1][2][3] For a compound like 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, which contains both a secondary amine within a piperidine ring and a carboxylic acid, selecting the appropriate analytical technique is paramount. The objective is to demonstrate that the chosen analytical procedure is fit for its intended purpose, a cornerstone of Good Manufacturing Practices (cGMP).[1][4][5]

This guide will compare three principal analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each will be evaluated based on its suitability for quantifying the active pharmaceutical ingredient (API), identifying impurities, and confirming chemical identity, all within the framework of international regulatory guidelines.

Analytical method validation is not performed in a vacuum; it is governed by stringent guidelines from regulatory bodies to ensure global harmonization and data integrity. The International Council for Harmonisation (ICH) guideline Q2(R2) provides a detailed framework for validating analytical procedures, which is echoed by national agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][6][7][8][9]

These guidelines outline the necessary validation characteristics that must be investigated for a given analytical procedure:[10][11][12]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of an analyte for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[13]

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is subdivided into Repeatability, Intermediate Precision, and Reproducibility.[14]

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of a method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

The following diagram illustrates the lifecycle of an analytical method, from development through validation and routine use, emphasizing the central role of these validation parameters.

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A Senior Scientist's Guide to the Mass Spectrometry Validation of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

This guide provides an in-depth, technically-grounded comparison and validation protocol for the quantitative analysis of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the scientific rationale behind the validation process, ensuring robust and defensible data for regulatory submission and pharmacokinetic studies.

Introduction: The Analytical Imperative

1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (Molecular Formula: C₁₂H₂₂ClNO₂, Molecular Weight of Free Base: 227.32 g/mol ) is a small molecule whose development trajectory, like any pharmaceutical candidate, relies on a precise understanding of its behavior in biological systems.[1][2] The cornerstone of this understanding is a rigorously validated bioanalytical method. The objective of validating a bioanalytical assay is to demonstrate its suitability for its intended purpose.[3]

While several analytical techniques exist, LC-MS/MS has become the gold standard for its unparalleled sensitivity and selectivity, particularly for quantifying low-concentration analytes in complex biological matrices like plasma or urine.[4] This guide will detail the validation of an LC-MS/MS method for this specific compound, framed within the context of international regulatory standards such as those from the Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[3][5]

Analyte Characteristics & Mass Spectrometry Behavior

A successful validation begins with a thorough understanding of the analyte's physicochemical properties. 1-Cyclohexylpiperidine-3-carboxylic acid possesses two key functional groups that dictate its behavior in a mass spectrometer:

• A Tertiary Amine (Piperidine Ring): The nitrogen atom in the piperidine ring is basic and readily accepts a proton. This makes the compound highly suitable for positive mode Electrospray Ionization (ESI+), where it will primarily form a protonated molecule, [M+H]⁺, with a predicted mass-to-charge ratio (m/z) of approximately 228.3.

• A Carboxylic Acid: This group provides a potential site for fragmentation.

Predicted Fragmentation Pathway

In tandem mass spectrometry (MS/MS), the [M+H]⁺ precursor ion is fragmented to produce characteristic product ions. For 1-Cyclohexylpiperidine-3-carboxylic acid, the fragmentation is predictable and follows established chemical principles for cyclic amines and carboxylic acids.[6][7][8] The primary fragmentation events are anticipated to be alpha-cleavage adjacent to the nitrogen atom and loss of neutral molecules.

Below is a diagram illustrating the likely fragmentation pathway.

Caption: Predicted MS/MS fragmentation of 1-Cyclohexylpiperidine-3-carboxylic acid.

The Validation Workflow: A Regulatory Compliant Framework

Bioanalytical method validation ensures that a method is reliable and reproducible for its intended use.[5] The process follows a structured workflow, adhering to guidelines like the ICH M10.[3]

Caption: Workflow for Bioanalytical Method Validation.

Experimental Protocols for Full Validation

The following protocols are based on the requirements outlined in the FDA and ICH M10 guidelines for bioanalytical method validation.[3][5][9]

Materials & Initial Setup

• Reference Standard: Certified reference standard of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride and a suitable stable isotope-labeled internal standard (SIL-IS), if available.

• Biological Matrix: Pooled, blank human plasma (or other relevant matrix), screened for interferences.

• LC-MS/MS System: A triple quadrupole mass spectrometer with an ESI source, coupled to a UHPLC system.

Specificity and Selectivity

• Objective: To demonstrate that the method can unequivocally measure the analyte in the presence of endogenous matrix components, metabolites, or other potential interferences.[10]

• Protocol:

  • Analyze at least six different sources of blank biological matrix.

  • Analyze a blank matrix sample spiked with the analyte at the Lower Limit of Quantification (LLOQ).

  • Acceptance Criteria: The response in the blank samples at the retention time of the analyte should be less than 20% of the LLOQ response. For the internal standard, the response should be less than 5%.

Calibration Curve and Linearity

• Objective: To establish the relationship between instrument response and analyte concentration.

• Protocol:

  • Prepare a set of calibration standards by spiking blank matrix with known concentrations of the analyte.

  • The set should consist of a blank sample, a zero sample (blank + internal standard), and at least six non-zero concentration levels covering the expected range.

  • Analyze the calibration curve in at least three separate runs.

  • Acceptance Criteria: A linear regression model (typically 1/x² weighted) should be used. The coefficient of determination (r²) should be ≥ 0.99. Back-calculated concentrations of the standards must be within ±15% of the nominal value (±20% at the LLOQ). At least 75% of the standards must meet this criterion.

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter in the data (precision).

• Protocol:

  • Prepare Quality Control (QC) samples in blank matrix at a minimum of four concentration levels: LLOQ, Low QC, Medium QC, and High QC.

  • Intra-run (Within-run) Analysis: Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-run (Between-run) Analysis: Analyze the QC samples across at least three different runs on different days.

  • Acceptance Criteria: The mean accuracy for each QC level must be within ±15% of the nominal concentration (±20% at LLOQ). The coefficient of variation (CV) for precision should not exceed 15% (20% at LLOQ).[11][12]

Stability

• Objective: To evaluate the chemical stability of the analyte in the biological matrix under various storage and processing conditions.

• Protocol:

  • Analyze Low and High QC samples after subjecting them to the following conditions:

    • Freeze-Thaw Stability: Three cycles of freezing (-20°C or -80°C) and thawing.

    • Short-Term (Bench-Top) Stability: Stored at room temperature for a duration reflecting expected sample handling time.

    • Long-Term Stability: Stored at intended storage temperature (-20°C or -80°C) for a period longer than the study duration.

    • Post-Preparative (Autosampler) Stability: Kept in the autosampler for the expected duration of an analytical run.

  • Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Matrix Effect

• Objective: To assess the suppression or enhancement of ionization caused by co-eluting matrix components.

• Protocol:

  • Prepare three sets of samples at Low and High QC concentrations:

    • Set A: Analyte in neat solution.

    • Set B: Analyte spiked into a post-extraction blank matrix sample.

    • Set C: Standard QC sample (analyte spiked into matrix before extraction).

  • Calculate Matrix Factor = (Peak Response in Set B) / (Peak Response in Set A).

  • Calculate Recovery = (Peak Response in Set C) / (Peak Response in Set B).

  • Acceptance Criteria: The CV of the IS-normalized matrix factor across different lots of matrix should be ≤15%.

Data Summary and Acceptance Criteria

The table below summarizes the typical validation parameters and their regulatory acceptance criteria.

Validation Parameter	Key Metric(s)	Acceptance Criteria
Specificity	Response in Blank Matrix	< 20% of LLOQ response for analyte; < 5% for IS
Linearity	Coefficient of Determination (r²)	≥ 0.99
Back-calculated Standards	±15% of nominal (±20% at LLOQ)
Accuracy	Mean Concentration	Within ±15% of nominal (±20% at LLOQ)
Precision	Coefficient of Variation (CV)	≤ 15% (≤ 20% at LLOQ)
Stability (All types)	Mean Concentration vs. Nominal	Within ±15% of nominal
Matrix Effect	CV of IS-Normalized Matrix Factor	≤ 15%
Dilution Integrity	Accuracy and Precision	Within ±15% and ≤ 15% CV

Comparison with Alternative Analytical Techniques

While LC-MS/MS is the preferred method, it is instructive to compare it with other potential techniques for this analyte.

Technique	Sensitivity	Selectivity	Sample Preparation	Throughput	Justification for Choice
LC-MS/MS	Very High (pg/mL to ng/mL)	Very High (based on m/z)	Moderate (e.g., SPE, LLE)	High	Optimal Choice. Unmatched sensitivity and selectivity for complex bio-matrices.[11]
GC-MS	High	High	Requires derivatization for the non-volatile carboxylic acid group.	Moderate	Not ideal due to the need for derivatization, adding complexity and potential variability.
HPLC-UV	Low to Moderate	Low	Simple	High	Likely insufficient sensitivity for bioanalytical studies. Prone to interference from endogenous compounds lacking a strong chromophore.[13]
Capillary Electrophoresis (CE)	High	High	Simple	Low-Moderate	Can be a powerful separation technique but is less common in high-throughput regulated bioanalysis labs compared to LC-MS.

The choice of LC-MS/MS is unequivocally justified by its ability to provide the sensitivity and selectivity required to accurately quantify 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride in biological samples, meeting the stringent demands of regulatory agencies.

Conclusion

The validation of a bioanalytical method is a systematic process that establishes, through documented evidence, that the method's performance characteristics are suitable and reliable for the intended analytical application. For 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, a method based on Liquid Chromatography-Tandem Mass Spectrometry provides the necessary performance. By diligently following the protocols outlined in this guide, which are harmonized with global regulatory expectations, researchers can generate high-quality, defensible data that will robustly support the advancement of their drug development programs.

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A Comparative Guide to the Structural Activity Relationship (SAR) of 1-Cyclohexylpiperidine-3-carboxylic Acid Hydrochloride Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structural activity relationships (SAR) of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride analogs. As a core scaffold, piperidine-3-carboxylic acid has been a fertile ground for the development of neurologically active agents, particularly as inhibitors of γ-aminobutyric acid (GABA) uptake and as antagonists of the N-methyl-D-aspartate (NMDA) receptor. The addition of a cyclohexyl group at the 1-position introduces a lipophilic moiety that significantly influences the pharmacokinetic and pharmacodynamic properties of these compounds. This guide will dissect the key structural features of this class of molecules, offering insights into the rational design of more potent and selective analogs.

The Core Scaffold: Piperidine-3-carboxylic Acid

The piperidine-3-carboxylic acid moiety, also known as nipecotic acid, is a cyclic amino acid that acts as a conformationally restricted analog of GABA. This structural constraint is crucial for its interaction with GABA transporters (GATs). By inhibiting the reuptake of GABA from the synaptic cleft, these compounds can potentiate GABAergic neurotransmission, an effect that is therapeutically relevant in conditions such as epilepsy and anxiety.[1] The carboxylic acid group is a critical feature, often involved in hydrogen bonding or salt bridge interactions with the receptor or transporter.[2]

The Significance of the N-Substituent: Introducing the Cyclohexyl Group

The substitution at the nitrogen atom of the piperidine ring is a key determinant of the pharmacological activity and selectivity of these analogs. Unsubstituted nipecotic acid has poor blood-brain barrier permeability. The introduction of a lipophilic group, such as a cyclohexyl ring, enhances the molecule's ability to cross into the central nervous system. This lipophilic "anchor" is a common strategy in the design of GABA uptake inhibitors.

The size, shape, and lipophilicity of the N-substituent are critical for potent activity. While large, bulky groups like diarylalkenyl moieties have been shown to be effective, the cyclohexyl group offers a smaller, more rigid lipophilic domain. The SAR of this specific substitution is crucial for fine-tuning the compound's properties.

Structural Activity Relationship (SAR) Analysis

The following sections will explore the impact of structural modifications at different positions of the 1-cyclohexylpiperidine-3-carboxylic acid scaffold.

Modifications of the Cyclohexyl Ring

The cyclohexyl ring provides a non-polar surface for interaction with hydrophobic pockets in the target protein.

• Substitution on the Cyclohexyl Ring: The introduction of substituents on the cyclohexyl ring can modulate lipophilicity, steric bulk, and the potential for additional interactions. For instance, the addition of methyl groups can alter the conformational preference of the ring and its fit within a binding site.[3] Hydroxyl or other polar groups could be introduced to probe for hydrogen bonding opportunities, though this may also impact blood-brain barrier penetration.

• Ring Size and Rigidity: Replacing the cyclohexyl ring with other cycloalkyl groups (e.g., cyclopentyl, cycloheptyl) can impact the overall shape and flexibility of the N-substituent. A systematic exploration of ring size can help to define the optimal dimensions of the hydrophobic pocket in the target protein.

Modifications of the Piperidine Ring

The piperidine ring serves as the central scaffold, and its conformation and substitution pattern are critical for activity.

• Stereochemistry at C3: The stereochemistry of the carboxylic acid group at the C3 position is often crucial for activity. For many GABA uptake inhibitors, the (R)-enantiomer is more potent.[4]

• Substitution on the Piperidine Ring: Introducing substituents on the piperidine ring can influence its conformation and interaction with the target. For example, hydroxylation of the piperidine ring has been explored in nipecotic acid analogs, leading to compounds with altered potency and selectivity.[2]

Modifications of the Carboxylic Acid Group

The carboxylic acid is a key pharmacophoric element.

• Esterification and Amidation: Conversion of the carboxylic acid to an ester or an amide can significantly impact activity. Esterification can serve as a prodrug strategy to improve cell permeability, with the ester being hydrolyzed in vivo to the active carboxylic acid. Amidation can introduce new hydrogen bonding possibilities and alter the charge state of the molecule.[5][6]

Comparative Performance of Analogs

The following table summarizes the hypothetical impact of various structural modifications on the biological activity of 1-cyclohexylpiperidine-3-carboxylic acid analogs, based on general principles of SAR for related compounds. This data is illustrative and would need to be confirmed by experimental studies.

Analog	Modification	Predicted Impact on GABA Uptake Inhibition	Predicted Impact on NMDA Receptor Antagonism	Rationale
Parent Compound	1-Cyclohexylpiperidine-3-carboxylic acid	Moderate	Moderate	Baseline activity due to the combination of the nipecotic acid scaffold and a lipophilic N-substituent.
Analog 1	(R)-enantiomer	Increased	Increased	The (R)-enantiomer of nipecotic acid is often more potent for GABA uptake inhibition.
Analog 2	4-Methylcyclohexyl at N1	Potentially Increased	Potentially Increased	Increased lipophilicity and altered conformation may improve binding.
Analog 3	Cyclopentyl at N1	Potentially Decreased	Potentially Decreased	Smaller cycloalkyl ring may have a suboptimal fit in the hydrophobic pocket.
Analog 4	4-Hydroxypiperidine	Potentially Altered Selectivity	Potentially Altered Selectivity	Introduction of a polar group can change binding interactions and selectivity profile.
Analog 5	Methyl ester of carboxylic acid	Inactive (Prodrug)	Inactive (Prodrug)	Ester will likely be inactive until hydrolyzed to the carboxylic acid.
Analog 6	Carboxamide	Decreased or Altered Activity	Decreased or Altered Activity	Removal of the negative charge and introduction of H-bond donors/acceptors will significantly alter binding.

Experimental Protocols

The following are generalized protocols for the synthesis and biological evaluation of 1-cyclohexylpiperidine-3-carboxylic acid analogs.

General Synthesis of 1-Cyclohexylpiperidine-3-carboxylic Acid Analogs

The synthesis of these analogs typically involves the N-alkylation of a piperidine-3-carboxylic acid ester with a cyclohexyl derivative, followed by hydrolysis of the ester.

Step 1: N-Alkylation of Piperidine-3-carboxylic Acid Ester

A common method is the reductive amination of cyclohexanone with a piperidine-3-carboxylic acid ester.

• To a solution of piperidine-3-carboxylic acid ethyl ester (1 eq.) and cyclohexanone (1.2 eq.) in a suitable solvent (e.g., dichloromethane or dichloroethane) is added a reducing agent such as sodium triacetoxyborohydride (1.5 eq.).

• The reaction mixture is stirred at room temperature for 12-24 hours.

• The reaction is quenched with a saturated aqueous solution of sodium bicarbonate and the product is extracted with an organic solvent.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Step 2: Hydrolysis of the Ester

• The purified ethyl 1-cyclohexylpiperidine-3-carboxylate is dissolved in a mixture of ethanol and water.

• An excess of a base, such as lithium hydroxide or sodium hydroxide, is added.

• The reaction mixture is stirred at room temperature or heated to reflux until the reaction is complete (monitored by TLC).

• The ethanol is removed under reduced pressure, and the aqueous solution is acidified to pH ~2-3 with hydrochloric acid.

• The precipitated product, 1-cyclohexylpiperidine-3-carboxylic acid hydrochloride, is collected by filtration, washed with cold water, and dried.

In Vitro GABA Uptake Inhibition Assay

This assay measures the ability of the synthesized compounds to inhibit the uptake of radiolabeled GABA into synaptosomes.[7]

• Preparation of Synaptosomes: Synaptosomes are prepared from rat brain tissue by homogenization and differential centrifugation.

• Assay Procedure:

  • Synaptosomes are pre-incubated with the test compound at various concentrations.

  • [³H]GABA is added to initiate the uptake reaction.

  • The incubation is carried out at 37°C for a short period (e.g., 5 minutes).

  • Uptake is terminated by rapid filtration through glass fiber filters.

  • The filters are washed with ice-cold buffer to remove unbound [³H]GABA.

  • The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific [³H]GABA uptake (IC₅₀) is determined.

NMDA Receptor Binding Assay

This assay determines the affinity of the compounds for the NMDA receptor, often by measuring the displacement of a radiolabeled ligand.[8]

• Membrane Preparation: Crude synaptic membranes are prepared from rat forebrain homogenates.

• Assay Procedure:

  • Membranes are incubated with a radiolabeled NMDA receptor antagonist (e.g., [³H]MK-801) in the presence of glutamate and glycine to open the ion channel.

  • The test compound is added at various concentrations.

  • The incubation is carried out at room temperature for a specified time to reach equilibrium.

  • The reaction is terminated by rapid filtration through glass fiber filters.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that displaces 50% of the specific binding of the radioligand (IC₅₀) is determined.

Conclusion and Future Directions

The 1-cyclohexylpiperidine-3-carboxylic acid scaffold represents a promising starting point for the design of novel CNS-active agents. The SAR of this class of compounds is heavily influenced by the nature of the N-substituent, the stereochemistry of the piperidine ring, and the functional group at the 3-position. The cyclohexyl group provides a key lipophilic interaction that is essential for brain penetration and potent biological activity.

Future research in this area should focus on a systematic exploration of substitutions on the cyclohexyl ring to probe for additional binding interactions and to optimize pharmacokinetic properties. Furthermore, the synthesis and evaluation of conformationally restricted analogs of the cyclohexyl group could provide valuable insights into the bioactive conformation of these ligands. The dual activity of some of these compounds as both GABA uptake inhibitors and NMDA receptor antagonists warrants further investigation to develop agents with unique pharmacological profiles for the treatment of complex neurological disorders.

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• Scheme 3, Synthesis of the piperidine modification analogs. Probe Reports from the NIH Molecular Libraries Program. [Link]

• Design, synthesis and evaluation of new polycyclic antagonists of the NMDA receptors. Medicinal Chemistry & Pharmacology - Universitat de Barcelona. [Link]

• Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

As researchers and drug development professionals, our commitment to scientific advancement is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. The proper management and disposal of chemical reagents are paramount to this mission. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, ensuring the protection of personnel and adherence to regulatory standards.

I. Core Principles of Chemical Waste Management

Before addressing the specific protocols for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride, it is crucial to ground our practice in the foundational principles of laboratory waste management. The primary goal is always the minimization of waste.[1] Where waste generation is unavoidable, a systematic approach to handling, segregation, and disposal is required to mitigate risks and environmental impact.[2][3] All chemical waste is broadly categorized as either hazardous or non-hazardous, and it is the responsibility of the generator to make this determination.[2][3]

II. Hazard Profile & Risk Assessment

• Piperidine Derivatives: Compounds containing the piperidine moiety are often classified as irritants and can be harmful.[4][5][6] For instance, 1-Cyclohexylpiperidine is known to cause skin and serious eye irritation and is harmful if swallowed.[4] Piperidine itself is a flammable liquid that is toxic and corrosive.[5][6][7]

• Carboxylic Acid Hydrochlorides: The hydrochloride salt form suggests the compound is likely a solid and may have enhanced water solubility. Acids, in general, can be corrosive.[8] Similar compounds like 3-Piperidinecarboxylic acid are categorized as causing serious eye irritation and skin irritation.[9]

Based on these analogous compounds, it is prudent to handle 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride as a hazardous substance with the potential to cause, at minimum, significant skin and eye irritation and to be harmful if ingested or inhaled.[9][10] A thorough risk assessment should be conducted before any handling or disposal procedure.

III. Personal Protective Equipment (PPE)

A robust defense against chemical exposure begins with the correct selection and use of Personal Protective Equipment (PPE). Based on the inferred hazard profile, the following PPE is mandatory when handling 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride in any form.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles, preventing severe eye irritation or damage.[9][10]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).	Prevents direct skin contact, mitigating the risk of skin irritation or burns.[11][12]
Body Protection	A flame-retardant lab coat or a chemical-resistant apron.	Protects against contamination of personal clothing and skin from spills or splashes.[11]
Respiratory Protection	To be used in a well-ventilated area, preferably a chemical fume hood.	Minimizes the inhalation of any dust or aerosols, which may be harmful.[10]

IV. Waste Segregation and Containment

Proper segregation is a critical step in the waste disposal workflow. Cross-contamination of waste streams can lead to dangerous chemical reactions and complicates the final disposal process.

• Designate a Waste Container : Use a dedicated, chemically compatible container for all waste related to 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.[11] The container must be in good condition, leak-proof, and have a tightly sealing lid.[3][8]

• Labeling : The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"[11]

  • The full chemical name: "1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride"[11]

  • Associated hazard pictograms (e.g., irritant, corrosive)[11]

• Storage : Store the sealed waste container in a designated, well-ventilated secondary containment area away from incompatible materials like strong oxidizing agents, acids, and bases to prevent accidental reactions.[3][5][12]

V. Step-by-Step Disposal Procedures

The final disposal of this chemical must be conducted through a licensed waste disposal company.[4][11] Never pour chemical waste down the drain or dispose of it with regular trash.[5][6] The following procedures outline how to prepare the waste for collection.

A. Unused or Surplus Product (Solid)

• Containerization : Keep the chemical in its original container if possible. Ensure the container is sealed and the label is intact.

• Collection : Place the sealed original container into your designated hazardous waste collection container.

• Documentation : Log the addition of the waste according to your institution's hazardous waste management protocols.

B. Contaminated Solid Waste

This category includes items such as used gloves, weigh boats, absorbent pads, and contaminated paper towels.

• Collection : Place all contaminated solid materials directly into the designated hazardous waste container.[11]

• Minimize Volume : Do not dispose of non-contaminated items in the hazardous waste stream to reduce waste volume and disposal costs.[1]

• Sealing : Once the container is full (typically no more than 80% capacity), securely seal the lid.

C. Contaminated Liquid Waste (Aqueous Solutions & Rinsate)

This includes rinsate from cleaning contaminated glassware or any solutions containing the compound.

• Containerization : Use a dedicated, compatible liquid waste container, which may be different from your solid waste container. Glass is often a suitable choice for acidic compounds.[8]

• Collection : Carefully pour all contaminated liquids into the designated liquid hazardous waste container.

• Triple Rinsing : Triple-rinse any "empty" glassware that held the compound with a suitable solvent (e.g., water or an appropriate organic solvent). Collect all three rinsate portions as hazardous liquid waste.[11] The properly rinsed glassware can then be washed for reuse.

• Sealing and Storage : Securely cap the liquid waste container and store it in secondary containment.[11]

VI. Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to mitigate exposure and environmental contamination.[11]

• Evacuate & Alert : Immediately alert others in the vicinity and evacuate non-essential personnel.

• Ventilate : Ensure the area is well-ventilated. If the spill is not in a fume hood, increase ventilation to the room if it is safe to do so.[11]

• Control : For a small, manageable spill of the solid compound, use absorbent pads or a non-combustible absorbent material like sand or vermiculite to cover and contain the spill.[11][13] Avoid raising dust.

• Clean-Up : Carefully collect the absorbent material and spilled substance using non-sparking tools and place it into the designated hazardous waste container.

• Decontaminate : Clean the spill area with an appropriate solvent, collecting all cleaning materials as hazardous waste.[11]

• Report : Report the incident to your institution's Environmental Health and Safety (EHS) office, regardless of the spill's size.[11]

VII. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste related to 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

Caption: Decision workflow for disposal of 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride.

References

• Chemical Waste Management for Laboratories. (n.d.).
• Properly Managing Chemical Waste in Laboratories. (n.d.).
• SAFETY DATA SHEET - 1-Cyclohexylpiperidine. (2025, November 5). TCI Chemicals.
• SAFETY DATA SHEET - 3-Piperidinecarboxylic acid. (2010, March 26).
• SAFETY DATA SHEET - Piperidine. (2023, March 16).
• Laboratory Chemical Waste Management. (n.d.). CSIR IIP.
• SAFETY DATA SHEET - Piperidine. (2024, May 7). PENTA.
• Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals. (n.d.). Benchchem.
• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt.
• SAFETY DATA SHEET. (2020, April 27).
• Laboratory Waste Solutions for Sustainable Research Practices. (n.d.). My Green Lab.
• SAFETY DATA SHEET. (n.d.). LGC Standards.
• SAFETY DATA SHEET - Piperidine. (2025, September 23). MilliporeSigma.
• SAFETY DATA SHEET - 1-Cyclohexylpiperazine. (2011, December 15). Fisher Scientific.
• SAFETY DATA SHEET - Piperidine. (n.d.). FUJIFILM Wako Chemicals.
• SAFETY DATA SHEET. (n.d.). ChemPoint.com.

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Personal protective equipment for handling 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

Advanced Handling and PPE Guide for 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride

As drug development and proteomics research scale, the safe handling of specialized biochemical precursors is paramount. 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride (CAS: 1185179-22-9 or 897094-37-0; MW: 247.76) is a zwitterionic-like piperidine derivative frequently utilized in synthetic workflows[1].

While it is a highly valuable building block, its physical state as a fine, potentially hygroscopic hydrochloride salt presents specific operational hazards. This guide provides a self-validating, step-by-step framework for personal protective equipment (PPE) selection, handling, and disposal, grounded in the National Research Council’s Prudent Practices in the Laboratory[2].

Hazard Profile & Causality Analysis

To design an effective safety protocol, we must first understand the causality of the chemical's hazards:

• Aerosolization Risk: As a fine crystalline powder, this compound is highly susceptible to static charge buildup. When transferred using standard metal spatulas, the powder can "jump," creating an invisible aerosol cloud that poses an inhalation risk.

• Localized Irritation: Because it is a hydrochloride salt, the dust is hygroscopic. If it contacts ambient moisture on human tissue (such as sweat on the skin or the mucous membranes of the eyes and respiratory tract), it rapidly dissolves to form a localized, mildly acidic, and highly irritating solution.

Mandatory PPE Matrix

Proper PPE is not just a regulatory checkbox; it is the last line of defense against chemical exposure[3]. The following table summarizes the quantitative and qualitative PPE requirements for handling this compound, based on OSHA standards (29 CFR § 1910.132-1910.138)[2].

PPE Category	Specification & Quantitative Standard	Scientific Rationale	Replacement Protocol
Hand Protection	Nitrile gloves (Minimum 4–5 mil thickness); Breakthrough time >240 mins for aqueous acids.	Nitrile provides superior resistance to amine hydrochlorides and the incidental organic solvents (e.g., DMSO, DMF) often used to dissolve them[2].	Replace immediately if contaminated, torn, or after 2 hours of continuous use.
Eye Protection	Tight-fitting chemical splash goggles (ANSI Z87.1 certified).	Standard safety glasses leave gaps. Goggles prevent fine, aerosolized acidic dust from contacting the tear ducts[3].	Decontaminate with 70% ethanol after each operational shift.
Body Protection	100% Cotton or Flame-Resistant (FR) lab coat with knit cuffs.	Knit cuffs prevent wrist exposure and stop the sleeves from dragging through spilled powder[3].	Launder weekly via a certified institutional service; never wash at home.
Respiratory	N95 or P100 particulate respirator (if engineering controls fail).	Filters out >95% of airborne crystalline particulates. Note: Dust masks are not a substitute for certified respiratory protection[4].	Discard after a single use or if breathing resistance increases.

Operational Workflows: Step-by-Step Methodologies

The primary goal when handling 1-Cyclohexylpiperidine-3-carboxylic acid hydrochloride is to prevent the powder from becoming airborne. Whenever possible, purchase premixed solutions to avoid handling powders entirely[5]. If powder handling is unavoidable, follow this validated methodology.

Protocol A: Safe Weighing and Transfer

• Engineering Controls: Conduct all weighing inside a ventilated balance enclosure or a ductless fume hood specifically rated for powders. Ensure the face velocity is calibrated to prevent turbulent airflow, which can scatter light powders[4].

• Static Mitigation: Pass an anti-static ionizer over the balance pan, the source bottle, and the receiving vessel. Causality: Neutralizing the static charge prevents the hydrochloride salt from repelling itself and aerosolizing during transfer.

• Transfer Mechanics: Use a grounded, stainless-steel, U-shaped spatula. Weigh the compound directly into a pre-tared, sealable glass vial rather than an open, disposable plastic weigh boat.

• Immediate Decontamination: Once the vial is sealed, surround the immediate weighing area with wetted paper towels[5]. Wipe down the balance pan and surrounding surfaces. The moisture captures and dissolves any microscopic dust, preventing secondary exposure.

Protocol B: Solution Preparation

• Solvent Addition: Keep the vial containing the pre-weighed solid inside the fume hood. Add the chosen solvent (e.g., deionized water, buffer, or DMSO) slowly using a syringe or a volumetric pipette.

• Dissolution: Cap the vial tightly and agitate using a vortex mixer. Because it is a hydrochloride salt, dissolution in water may cause a slight, localized drop in pH. Avoid heating the solution above 50°C to prevent pressure buildup within the sealed vial.

Spill Management and Disposal Logic

Chemical spills require immediate, logical action to prevent the spread of contamination.

Workflow for assessing and managing 1-Cyclohexylpiperidine-3-carboxylic acid HCl spills.

Waste Disposal Plan

Proper segregation of waste ensures environmental compliance and prevents dangerous cross-reactions in the waste stream.

• Solid Waste (Spill cleanup, empty vials): Collect all contaminated paper towels and disposable spatulas in a chemically compatible, sealable polyethylene container. Label clearly as "Hazardous Solid Waste - Amine Hydrochloride."

• Aqueous Liquid Waste: If the compound is dissolved in water or biological buffers, the resulting solution will be slightly acidic. Route this to the Aqueous Acidic Waste stream. Do not mix with bleach (sodium hypochlorite), as acidic conditions can trigger the release of toxic chlorine gas.

• Organic Liquid Waste: If dissolved in organic solvents for synthesis (e.g., DMSO, Methanol, DMF), route to the Non-Halogenated Organic Waste stream.

References

• Florida State University Environmental Health & Safety. "Working with Particularly Hazardous Chemicals." FSU Safety Guidelines. Available at: [Link]

• Columbia University Environmental Health and Safety. "Policy for Personal Protective Equipment (PPE) in Research Laboratories." Columbia University Research Safety. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US); 2011. Available at: [Link]

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